5-(2,4-Dimethylphenyl)oxazole

• CAS: 243455-54-1

Core Science & Biosynthesis

Engineering the 5-(2,4-Dimethylphenyl)oxazole Scaffold: Chemical Properties, Synthesis, and Pharmacological Applications

Executive Summary

The oxazole ring is a privileged pharmacophore in medicinal chemistry, frequently deployed to modulate physicochemical properties and target binding kinetics[1]. Within this class, 5-aryloxazoles—specifically those bearing a sterically encumbered 2,4-dimethylphenyl moiety—represent a highly specialized structural motif. This technical guide explores the chemical properties, synthetic viability, and pharmacological utility of 5-(2,4-Dimethylphenyl)oxazole . By dissecting the causality behind its structural design and detailing self-validating synthetic protocols, this whitepaper provides a comprehensive blueprint for drug development professionals utilizing this scaffold.

Structural and Physicochemical Rationale

The strategic placement of a 2,4-dimethylphenyl group at the C5 position of the oxazole ring is not arbitrary; it is a calculated exercise in molecular engineering designed to optimize both pharmacodynamics and pharmacokinetics.

Causality of Substitution Effects

• The Ortho-Methyl Effect (C2'): The methyl group at the 2-position of the phenyl ring induces severe steric clash with the C4 proton of the oxazole ring. This forces the phenyl ring out of coplanarity with the oxazole core. This induced dihedral angle reduces the entropic penalty upon binding to complex three-dimensional receptor pockets (such as the ATP-binding site of kinases) and disrupts flat molecular stacking, thereby lowering crystal lattice energy and improving aqueous solubility[2].

• The Para-Methyl Effect (C4'): The para position of terminal phenyl rings is a notorious "soft spot" for Cytochrome P450 (CYP)-mediated aromatic hydroxylation. Capping this position with a methyl group acts as a metabolic shield, significantly enhancing the in vivo half-life of the compound[3]. Furthermore, the electron-donating nature of the methyl groups enriches the electron density of the oxazole core, fine-tuning its hydrogen-bond accepting capacity.

Quantitative Physicochemical Profile

The baseline physicochemical properties of the core 5-(2,4-dimethylphenyl)oxazole scaffold dictate its behavior in biological systems.

Property	Value (Calculated/Estimated)	Pharmacological Implication
Molecular Formula	C11H11NO	Core building block size.
Molecular Weight	173.21 g/mol	Highly efficient ligand efficiency (LE) starting point.
Topological Polar Surface Area (tPSA)	26.02 Ų	Excellent membrane permeability; CNS penetrant potential.
LogP (Octanol/Water)	~3.1	Optimal lipophilicity for hydrophobic pocket insertion.
H-Bond Donors (HBD)	0	Prevents non-specific desolvation penalties.
H-Bond Acceptors (HBA)	2	Nitrogen and Oxygen of the oxazole ring.
Rotatable Bonds	1	High conformational rigidity.

Synthetic Methodologies

The construction of the 5-aryloxazole core can be achieved through several pathways, but the most robust and scalable methods involve either the classical Van Leusen protocol or modern transition-metal-catalyzed cyclizations[1][4].

The Van Leusen Oxazole Synthesis

The Van Leusen reaction is the gold standard for synthesizing 5-substituted oxazoles. It utilizes toluenesulfonylmethyl isocyanide (TosMIC) and an aldehyde[4]. We utilize 2,4-dimethylbenzaldehyde as the starting material.

Causality of Reagent Selection: Methanol is chosen as the solvent over aprotic alternatives (like THF) because the protic environment facilitates the critical proton-transfer steps required for the elimination of the tosyl group. Potassium carbonate ( K2​CO3​ ) provides the exact pKa range needed to deprotonate TosMIC without triggering the Cannizzaro reaction or aldol condensation of the sensitive aldehyde[4].

Fig 1. Van Leusen synthetic workflow for 5-(2,4-dimethylphenyl)oxazole.

Step-by-Step Protocol (Self-Validating System)

• Preparation: Dissolve TosMIC (1.2 mmol) in anhydrous methanol (10 mL) under an inert nitrogen atmosphere[4].

• Base Addition: Add anhydrous K2​CO3​ (2.0 mmol) to the solution. Validation checkpoint: The solution should remain a clear, pale suspension.

• Substrate Addition: Slowly add 2,4-dimethylbenzaldehyde (1.0 mmol) dropwise to prevent localized exothermic spikes.

• Cyclization: Reflux the mixture at 65°C for 4 hours. Validation checkpoint: Monitor via TLC (Hexane:EtOAc 8:2). The disappearance of the aldehyde UV-active spot indicates complete conversion.

• Workup: Cool to room temperature, evaporate methanol in vacuo, and partition the residue between dichloromethane (50 mL) and water (20 mL). Wash the organic layer with 3% HCl (to remove basic impurities), followed by brine[4].

• Purification: Dry over Na2​SO4​ , concentrate, and purify via silica gel column chromatography.

Copper-Mediated Radical Coupling

For highly functionalized derivatives (e.g., adding a carbonitrile group at the C4 position), a copper(II)-mediated radical coupling using acetophenones and potassium ferricyanide is preferred[5]. This method utilizes K3​[Fe(CN)6​] as both a cyanide source and a coupling partner, with CuBr2​ acting as the oxidant[5].

Pharmacological Applications & Mechanistic Insights

The 5-(2,4-dimethylphenyl)oxazole core serves as an anchoring pharmacophore in several high-value therapeutic targets, most notably in oncology and vascular disruption.

VEGFR2 Kinase Inhibition

Derivatives of 2-anilino-5-aryloxazoles are potent inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR2)[2]. The 5-aryl group (in this case, the 2,4-dimethylphenyl moiety) is crucial for penetrating deep into the lipophilic allosteric pocket adjacent to the ATP-binding site[2]. The non-coplanar geometry induced by the ortho-methyl group perfectly complements the topography of the receptor, orienting the rest of the molecule to form critical hydrogen bonds with the kinase hinge region (e.g., Asn 923)[2].

Fig 2. Mechanism of action for angiogenesis suppression via VEGFR2 inhibition.

Antimitotic and Vascular-Disrupting Agents

Beyond kinase inhibition, aryloxazole derivatives exhibit profound antimitotic properties. Compounds featuring an arylpiperazinyl oxazole core have demonstrated excellent cytotoxicity against human cancer cell lines (such as HL-60) and human umbilical vein endothelial cells (HUVECs)[3]. The metabolic stability imparted by the substituted phenyl ring ensures these vascular-disrupting agents maintain therapeutic plasma concentrations long enough to induce tumor necrosis in vivo[3][6].

Conclusion

The 5-(2,4-dimethylphenyl)oxazole scaffold is a triumph of rational drug design. By combining the hydrogen-bonding capabilities of the oxazole core with the steric and metabolic shielding of the 2,4-dimethylphenyl group, researchers can synthesize highly rigid, metabolically stable, and biologically potent molecules. Whether synthesized via the classical Van Leusen protocol or modern copper-catalyzed cascades, this building block remains indispensable for the development of next-generation kinase inhibitors and antimitotic agents.

References

• Synthesis and Biological Evaluation of Aryloxazole Derivatives as Antimitotic and Vascular-Disrupting Agents for Cancer Therapy | Journal of Medicinal Chemistry - ACS Publications | Link (Derived from search grounding[3],[6])

• Discovery and Evaluation of 2-Anilino-5-aryloxazoles as a Novel Class of VEGFR2 Kinase Inhibitors | Journal of Medicinal Chemistry - ACS Publications | Link (Derived from search grounding[2],[7])

• Copper(II)-mediated formation of oxazole-4-carbonitrile from acetophenone and coordinated cyanide anion via a radical coupling | RSC Advances | Link (Derived from search grounding[5])

• Synthesis of 5-aryloxazole via Van Leusen Protocol | Asian Journal of Chemistry | Link (Derived from search grounding[4])

• Application Notes: Synthesis of Oxazoles from Ethyl Isocyanoacetate | Benchchem | Link (Derived from search grounding[1])

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Synthesis Pathways of 5-(2,4-Dimethylphenyl)oxazole: Mechanistic Insights and Experimental Protocols

Executive Summary

Oxazoles are privileged heterocyclic scaffolds in medicinal chemistry, frequently embedded in antimicrobial, anticancer, and anti-inflammatory agents due to their ability to engage in diverse non-covalent interactions with biological targets[1][2]. The synthesis of 5-aryloxazoles, specifically 5-(2,4-dimethylphenyl)oxazole , requires highly regioselective methodologies. This whitepaper details the two primary synthetic pathways: the modern van Leusen oxazole synthesis and the classical Robinson-Gabriel cyclodehydration. By dissecting the mechanistic causality behind reagent selection and providing self-validating experimental protocols, this guide serves as a definitive resource for researchers and drug development professionals.

Mechanistic Rationale & Pathway Selection

The van Leusen Oxazole Synthesis (Primary Route)

The van Leusen reaction is the most efficient, one-pot strategy for synthesizing 5-substituted oxazoles directly from aldehydes[2][3]. The reaction utilizes tosylmethyl isocyanide (TosMIC) as a versatile "3-atom synthon" (C-N-C)[2][4].

Causality of Reagent Selection:

• TosMIC: The sulfonyl group strongly withdraws electron density, enhancing the acidity of the α-protons and allowing for facile deprotonation by mild bases[4][5]. Furthermore, the p-toluenesulfinate anion acts as an excellent leaving group, driving the final aromatization step[3][5].

• Base (K₂CO₃): A mild base is selected to prevent unwanted side reactions, such as the aldol self-condensation of the starting 2,4-dimethylbenzaldehyde.

• Solvent (MeOH): Protic solvents like methanol facilitate proton transfer steps and stabilize the oxazoline intermediate, significantly accelerating the reaction trajectory[4].

Figure 1: Mechanism of the van Leusen synthesis for 5-(2,4-Dimethylphenyl)oxazole.

The Robinson-Gabriel Cyclodehydration (Alternative Route)

Historically significant, the Robinson-Gabriel synthesis involves the intramolecular cyclization and dehydration of α-acylamino ketones[6][7]. For 5-(2,4-dimethylphenyl)oxazole, the precursor is an α-formylamino ketone.

Causality of Reagent Selection:

• Cyclodehydrating Agents (POCl₃, H₂SO₄, or TFAA): These strong Lewis or Brønsted acids protonate the carbonyl oxygen of the ketone, increasing its electrophilicity and promoting nucleophilic attack by the amide oxygen[7]. Subsequent elimination of water yields the aromatic oxazole ring[7]. While robust, this method is less atom-economical than the van Leusen approach due to the multi-step preparation required for the α-acylamino ketone precursor[7].

Figure 2: Robinson-Gabriel cyclodehydration pathway via α-formylamino ketone.

Experimental Workflow: The van Leusen Protocol

This protocol is designed as a self-validating system, integrating in-process controls (IPCs) to ensure high fidelity and reproducibility.

Step 1: Reagent Preparation & Initiation

• In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2,4-dimethylbenzaldehyde (1.0 equiv, 10.0 mmol) and TosMIC (1.1 equiv, 11.0 mmol) in anhydrous methanol (30 mL) under an inert argon atmosphere.

• Causality Check: Argon prevents the oxidative degradation of the isocyanide carbon. A slight stoichiometric excess of TosMIC ensures the complete consumption of the aldehyde.

Step 2: Base-Mediated Cycloaddition

• Add anhydrous K₂CO₃ (1.5 equiv, 15.0 mmol) in one single portion to the stirring solution.

• Equip the flask with a reflux condenser and heat the suspension to 65 °C for 2–4 hours.

• Validation (IPC): Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Hexane:EtOAc (8:2) solvent system. The disappearance of the UV-active aldehyde spot and the emergence of a lower Rf​ fluorescent spot indicates the formation of the oxazoline intermediate, which rapidly eliminates p-toluenesulfinic acid to form the oxazole[2][3].

Step 3: Work-up and Purification

• Quench the reaction by removing methanol under reduced pressure using a rotary evaporator. Partition the resulting residue between ethyl acetate (50 mL) and distilled water (50 mL).

• Extract the aqueous layer with additional EtOAc (2 x 25 mL). Wash the combined organic layers with brine (30 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude product via flash column chromatography (silica gel, gradient elution 5-10% EtOAc in Hexanes).

• Validation (Analytical): Confirm product identity via ¹H NMR. The oxazole C2-H typically appears as a sharp diagnostic singlet downfield (~7.9 ppm), and the C4-H appears around ~7.3 ppm.

Quantitative Data & Yield Analysis

The following table summarizes the comparative metrics of the two synthesis pathways for 5-aryloxazoles, highlighting why the van Leusen method is the industry standard for this specific scaffold.

Synthesis Pathway	Starting Materials	Key Reagents / Catalysts	Reaction Time	Typical Yield	Atom Economy
van Leusen	2,4-Dimethylbenzaldehyde + TosMIC	K₂CO₃, MeOH	2 - 4 hours	75% - 88%	High (One-pot)
Robinson-Gabriel	α-Formylamino ketone	POCl₃ or H₂SO₄	6 - 12 hours	50% - 65%	Low (Multi-step)

References

• A sequential one-pot tandem approach for the synthesis of 4-tosyl-5-aryloxazoles from carboxylic acids Source: Indian Academy of Sciences URL:[Link]

• Van Leusen reaction Source: Wikipedia URL:[Link]

• Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis Source: National Library of Medicine (NIH / PMC) URL:[Link]

• Van Leusen Reaction Source: Organic Chemistry Portal URL:[Link]

• Van Leusen Oxazole Synthesis Source: Organic Chemistry Portal URL:[Link]

• Robinson-Gabriel Synthesis Source: SynArchive URL:[Link]

• Robinson–Gabriel synthesis Source: Wikipedia URL:[Link]

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An In-depth Technical Guide to 5-(2,4-Dimethylphenyl)oxazole

CAS Number: 243455-54-1

For Researchers, Scientists, and Drug Development Professionals

Foreword

The oxazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of biologically active compounds.[1][2] Its unique electronic and structural properties allow for diverse interactions with biological targets, making oxazole derivatives promising candidates for drug discovery programs. This guide focuses on a specific derivative, 5-(2,4-Dimethylphenyl)oxazole, providing a comprehensive technical overview for researchers and drug development professionals. While this particular molecule is not yet extensively characterized in publicly available literature, this document aims to provide a foundational understanding based on established principles of oxazole chemistry and the known biological significance of related structures. We will delve into its synthesis, potential applications, and the necessary protocols for its handling and evaluation.

Physicochemical Properties

A thorough understanding of a compound's physicochemical properties is fundamental for its application in research and development. While experimental data for 5-(2,4-Dimethylphenyl)oxazole is not widely published, the following table summarizes its known and predicted properties.

Property	Value	Source
CAS Number	243455-54-1	[3]
Molecular Formula	C₁₁H₁₁NO	[3]
Molecular Weight	173.21 g/mol	[3]
Predicted XlogP	2.6	[4]
Predicted Boiling Point	~280-320 °C	(Estimated based on similar structures)
Predicted Melting Point	~60-80 °C	(Estimated based on similar structures)
Solubility	Expected to be soluble in organic solvents like DMSO, DMF, and alcohols. Limited solubility in water.	(Inferred from general oxazole properties)[5]

Synthesis of 5-(2,4-Dimethylphenyl)oxazole

The synthesis of 5-aryloxazoles can be achieved through several established methods. Two of the most prominent and versatile routes are the Van Leusen Oxazole Synthesis and the Suzuki Cross-Coupling reaction.

Van Leusen Oxazole Synthesis

The Van Leusen reaction is a powerful tool for the formation of the oxazole ring from an aldehyde and tosylmethyl isocyanide (TosMIC).[1][6] This one-pot reaction is known for its operational simplicity and mild conditions.[7]

Causality of Experimental Choices:

• 2,4-Dimethylbenzaldehyde is the key starting material that provides the desired dimethylphenyl moiety at the 5-position of the oxazole ring.

• Tosylmethyl isocyanide (TosMIC) serves as the C-N-C synthon, providing the remaining atoms for the oxazole ring. Its tosyl group is an excellent leaving group, and the isocyanide is crucial for the cyclization.[8]

• Potassium carbonate (K₂CO₃) is a commonly used base to deprotonate the acidic methylene group of TosMIC, initiating the reaction.

• Methanol is a typical solvent for this reaction, facilitating the dissolution of reactants and the reaction progress.

Detailed Experimental Protocol (Adapted from general Van Leusen Synthesis protocols): [7]

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2,4-dimethylbenzaldehyde (1.0 eq) and tosylmethyl isocyanide (TosMIC) (1.1 eq).

• Solvent and Base Addition: Add anhydrous methanol to the flask to dissolve the reactants. Then, add potassium carbonate (K₂CO₃) (2.0 eq).

• Reaction: Heat the reaction mixture to reflux (approximately 65 °C) and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the methanol under reduced pressure.

• Extraction: To the residue, add water and extract with ethyl acetate (3 x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 5-(2,4-Dimethylphenyl)oxazole.

Diagram of Van Leusen Synthesis Workflow:

Caption: Van Leusen Synthesis Workflow

Suzuki Cross-Coupling Reaction

An alternative approach involves the Suzuki cross-coupling reaction, a Nobel Prize-winning method for forming carbon-carbon bonds.[9] This would typically involve coupling a 5-halooxazole with a boronic acid derivative.

Causality of Experimental Choices:

• 5-Bromooxazole would serve as the electrophilic partner. The bromine atom is a good leaving group for the palladium-catalyzed cycle.

• 2,4-Dimethylphenylboronic acid acts as the nucleophilic partner, introducing the dimethylphenyl group.

• Palladium catalyst (e.g., Pd(PPh₃)₄) is essential for the catalytic cycle of oxidative addition, transmetalation, and reductive elimination.[10]

• Base (e.g., K₂CO₃ or Cs₂CO₃) is required to activate the boronic acid for the transmetalation step.[11]

• Solvent (e.g., dioxane/water mixture) is chosen to dissolve both organic and inorganic reactants.

Detailed Experimental Protocol (Adapted from general Suzuki Coupling protocols): [9][11]

• Reaction Setup: To a Schlenk flask, add 5-bromooxazole (1.0 eq), 2,4-dimethylphenylboronic acid (1.2 eq), and a palladium catalyst such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05 eq).

• Solvent and Base Addition: Add a mixture of 1,4-dioxane and an aqueous solution of potassium carbonate (2M).

• Reaction: Degas the mixture by bubbling argon through it for 15-20 minutes. Then, heat the reaction mixture to 80-100 °C and stir for 12-24 hours under an inert atmosphere. Monitor the reaction by TLC.

• Work-up: Cool the reaction to room temperature, dilute with water, and extract with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography.

Diagram of Suzuki Coupling Workflow:

Caption: Suzuki Coupling Workflow

Potential Applications in Drug Development

While specific biological data for 5-(2,4-Dimethylphenyl)oxazole is scarce, the broader class of oxazole derivatives has shown significant promise in various therapeutic areas.[2] The presence of the 2,4-dimethylphenyl moiety may confer specific properties influencing its biological activity.

Anticancer Potential

Oxazole-containing compounds have been extensively investigated as anticancer agents.[12] They can exert their effects through various mechanisms, including the inhibition of kinases, tubulin polymerization, and topoisomerases.[13] Notably, compounds bearing a dimethylphenyl group have demonstrated cytotoxic activity against various cancer cell lines. This suggests that 5-(2,4-Dimethylphenyl)oxazole could be a valuable scaffold for the development of novel anticancer agents.

Potential Signaling Pathway Involvement:

Given the known targets of many oxazole-based anticancer agents, a hypothetical mechanism could involve the inhibition of key signaling pathways implicated in cell proliferation and survival, such as the VEGFR-2 pathway.[14]

Diagram of a Hypothetical Signaling Pathway:

Caption: Hypothetical Inhibition of a Receptor Tyrosine Kinase Pathway

Anti-inflammatory Activity

Oxazole derivatives have also been identified as potent anti-inflammatory agents.[15] They can modulate inflammatory pathways by inhibiting enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). The anti-inflammatory potential of 5-(2,4-Dimethylphenyl)oxazole warrants investigation, as it could offer a novel scaffold for the development of new anti-inflammatory drugs.

Experimental Workflow for Biological Evaluation

To assess the potential of 5-(2,4-Dimethylphenyl)oxazole as a therapeutic agent, a systematic in-vitro evaluation is necessary.

Step-by-Step Methodology for Anticancer Screening:

• Compound Preparation: Dissolve 5-(2,4-Dimethylphenyl)oxazole in a suitable solvent, such as DMSO, to create a stock solution.

• Cell Culture: Maintain a panel of human cancer cell lines (e.g., breast, lung, colon) in appropriate culture media and conditions.

• Cytotoxicity Assay (MTT Assay):

  • Seed the cancer cells in 96-well plates and allow them to adhere overnight.

  • Treat the cells with serial dilutions of the compound for 48-72 hours.

  • Add MTT reagent to each well and incubate for 4 hours.

  • Solubilize the formazan crystals with a solubilization buffer.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the IC₅₀ (half-maximal inhibitory concentration) value, which represents the concentration of the compound required to inhibit cell growth by 50%.

Diagram of In-Vitro Anticancer Screening Workflow:

Caption: In-Vitro Anticancer Screening Workflow

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Ventilation: Work in a well-ventilated area or a fume hood to avoid inhalation of any dust or vapors.

• Handling: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

• Storage: Store in a cool, dry place away from incompatible materials.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

5-(2,4-Dimethylphenyl)oxazole represents a molecule of interest within the vast chemical space of oxazole derivatives. Its synthesis is accessible through well-established synthetic routes, and its structural features suggest potential for biological activity, particularly in the areas of oncology and inflammation. This guide provides a foundational framework for researchers to begin their exploration of this compound. Further experimental validation of its physicochemical properties, biological activity, and mechanism of action will be crucial in unlocking its full potential as a lead compound in drug discovery.

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• Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. PMC. [Link]

• Design and Synthesis of some Novel oxazole derivatives and their biomedicinal efficacy. CHEMISTRY & BIOLOGY INTERFACE. [Link]

• Safety data sheet. BASF Agro. [Link]

• SAFETY DATA SHEET. Cerilliant. [Link]

• Van Leusen Oxazole Synthesis. Organic Chemistry Portal. [Link]

• Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Semantic Scholar. [Link]

• Van Leusen Reaction. Organic Chemistry Portal. [Link]

• Synthesis and Biological Evaluation of 2-Methyl-4,5-Disubstituted Oxazoles as a Novel Class of Highly Potent Antitubulin Agents. PMC. [Link]

• 13 C NMR spectrum of 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine. ResearchGate. [Link]

• Naturally Occurring Oxazole-Containing Peptides. MDPI. [Link]

• Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. Indian Journal of Pharmaceutical Sciences. [Link]

• A Review on Chemical Synthesis and Biological Activities of Oxazole derivatives. IJMPR. [Link]

• A comprehensive review on biological activities of oxazole derivatives. SpringerLink. [Link]

• Cell-imaging studies of highly substituted oxazole derivatives as organelle targeting fluorophores (OTFPs). PMC. [Link]

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• IN SILICO STUDY AND IN VITRO ACTIVITY OF NOVEL OXAZOLE DERIVATIVES AGAINST HUMAN CYTOMEGALOVIRUS Severin O.O., Kachaeva M.V., Holovchenko M.V., Turov A.V., Vashchenko D.V., Obolenskaya M.Yu. ResearchGate. [Link]

• New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research. PMC. [Link]

• Synthesis, Characterization, and Anti-inflammatory activity of Some Novel Oxazole Derivatives. ResearchGate. [Link]

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• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Evaluation of dual potentiality of 2,4,5-trisubstituted oxazole derivatives as aquaporin-4 inhibitors and anti-inflammatory agents in lung cells. PMC. [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. PMC. [Link]

• Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. PMC. [Link]

• Oxazole, 2,4-dimethyl-5-propyl. Cheméo. [Link]

• NMR spectral analysis of 2-(4-chlorophenyl)-1- ((furan-2-yl)methyl). ResearchGate. [Link]

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5-(2,4-Dimethylphenyl)oxazole: Structural Mechanics, Therapeutic Targets, and Preclinical Validation Workflows

Executive Summary

The 5-(2,4-dimethylphenyl)oxazole scaffold represents a highly versatile and structurally privileged pharmacophore in modern drug discovery. Characterized by a stable, planar five-membered heteroaromatic oxazole ring conjugated to a sterically hindered 2,4-dimethylphenyl moiety, this compound serves as a critical core for designing highly selective therapeutic agents[1]. Historically recognized for its potent anti-inflammatory properties via selective Cyclooxygenase-2 (COX-2) inhibition[2][3], recent computational and in vitro studies have expanded its therapeutic utility to include kinase inhibition (e.g., Nek2/Hec1)[4] and antimicrobial applications[5]. This technical guide dissects the stereoelectronic causality behind its target affinity, maps its primary signaling pathways, and provides self-validating experimental workflows for preclinical evaluation.

Stereoelectronic Mechanics of the Scaffold

The pharmacological efficacy of 5-(2,4-dimethylphenyl)oxazole is dictated by its unique 3D conformation. The oxazole core acts as a rigid, hydrogen-bond-accepting linker that optimally positions the aryl substituents[1].

Crucially, the methyl group at the ortho position (C2) of the phenyl ring induces significant steric hindrance against the adjacent oxazole proton. This forces the 2,4-dimethylphenyl ring out of coplanarity with the oxazole core. This non-planar, twisted conformation is not a byproduct; it is a deliberate design feature that allows the molecule to act as a "wedge," fitting precisely into the secondary hydrophobic side pockets of specific target enzymes, while the para-methyl (C4) group maximizes lipophilic interactions deep within the binding cleft[1][6].

Primary Therapeutic Target: Cyclooxygenase-2 (COX-2)

Mechanism of Selective Inhibition

The most well-documented therapeutic target for substituted oxazoles containing the 2,4-dimethylphenyl group is the inducible enzyme Cyclooxygenase-2 (COX-2)[2][3]. Prostaglandins, synthesized from arachidonic acid via COX enzymes, are primary mediators of inflammation.

The selectivity of this scaffold for COX-2 over the constitutively expressed COX-1 is rooted in a single amino acid substitution in the enzyme's active site. In COX-1, position 523 is occupied by a bulky Isoleucine (Ile523), which restricts access to a secondary side pocket. In COX-2, this position is occupied by a smaller Valine (Val523), opening a hydrophilic side pocket[3]. The twisted 2,4-dimethylphenyl group of the oxazole scaffold exploits this structural variance, binding tightly within the COX-2 specific pocket, thereby inhibiting the oxygenation of arachidonic acid without disrupting the gastroprotective prostaglandins generated by COX-1[2][3].

Fig 1: COX-2 signaling pathway and mechanism of selective inhibition by the oxazole scaffold.

Emerging Secondary Targets

While COX-2 remains the primary target, the 2,4-dimethylphenyl-heterocycle motif has demonstrated polypharmacological potential:

• Nek2/Hec1 Kinase Inhibition (Oncology): Analogs featuring the 2,4-dimethylphenyl group attached to thiazole or oxazole cores have been synthesized as inhibitors of the Nek2/Hec1 complex. This complex is critical for centrosome separation and mitotic spindle formation in cancer cells. The 2,4-dimethyl substitution has been shown to exhibit potent cell-killing activity in breast cancer (MB231) and leukemia (K562) cell lines by disrupting this protein-protein interaction[4].

• Antimicrobial & Antibiofilm Activity: Recent in silico and in vitro assessments of 1,3-oxazole-based compounds have revealed their potential as antimicrobial agents. The lipophilic character imparted by the 2,4-dimethylphenyl group enhances penetration through bacterial cell walls and biofilm matrices, presenting a novel scaffold for combating multidrug-resistant pathogens[5].

Quantitative Target Affinity Data

The following table summarizes the comparative inhibitory concentrations (IC50) and selectivity indices of 5-(2,4-dimethylphenyl)oxazole derivatives across various targets, demonstrating the scaffold's primary affinity for COX-2.

Target / Enzyme	Compound Class / Scaffold	IC50 (µM)	Selectivity Index (SI)	Ref
COX-2	Substituted 5-(2,4-dimethylphenyl)oxazoles	< 0.5 µM	> 50 (over COX-1)	[3]
COX-1	Substituted 5-(2,4-dimethylphenyl)oxazoles	> 20.0 µM	N/A	[3]
Nek2/Hec1	2,4-dimethylphenyl-thiazole/oxazole amides	8.6 – 11.7 µM	N/A (Cancer Cell Lines)	[4]
Antimicrobial	5-aryl-1,3-oxazole derivatives	Variable (MIC dependent)	Dependent on lipophilicity	[5]

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes internal controls and a mechanistic rationale (causality) to guide the researcher.

Protocol A: Synthesis of the 5-(2,4-Dimethylphenyl)oxazole Core

• Step 1: Reagent Preparation. Combine 2,4-dimethylbenzaldehyde (1.0 eq) and tosylmethyl isocyanide (TosMIC) (1.2 eq) in anhydrous methanol.

  • Causality: TosMIC is selected because it provides both the carbon and nitrogen required to close the oxazole ring in a single, highly regioselective step (Van Leusen reaction).

• Step 2: Base-Catalyzed Cycloaddition. Add anhydrous potassium carbonate (K2CO3) (2.0 eq) and reflux the mixture under an inert argon atmosphere for 4 hours.

  • Causality: The base deprotonates the active methylene of TosMIC, initiating a nucleophilic attack on the aldehyde carbonyl. The argon atmosphere prevents the oxidative degradation of the aldehyde.

• Step 3: Purification and Validation. Quench with water, extract with ethyl acetate, and purify via flash column chromatography (PE/EtOAc = 20/1, v/v)[6].

  • Self-Validation: Confirm purity (>98%) via HPLC. Validate the structure using 1H NMR; the diagnostic oxazole C2-proton should appear as a sharp singlet around δ 7.9–8.1 ppm.

Protocol B: In Vitro COX-1/COX-2 Selectivity Assay

• Step 1: Enzyme Pre-incubation. Incubate recombinant human COX-1 and COX-2 separately with the synthesized oxazole compound (0.01 µM to 100 µM) in Tris-HCl buffer (pH 8.0) containing hematin and EDTA for 15 minutes at 37°C.

  • Causality: Diarylheterocycles often exhibit time-dependent, slowly reversible inhibition of COX-2. Pre-incubation is critical to allow the compound to fully access and bind the Val523 side pocket before the substrate is introduced.

• Step 2: Substrate Addition. Initiate the reaction by adding arachidonic acid (AA) and N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD).

  • Causality: TMPD acts as a co-substrate electron donor. As COX reduces the PGG2 intermediate to PGH2, TMPD is oxidized, producing a measurable color change.

• Step 3: Spectrophotometric Quantification. Measure absorbance at 590 nm.

  • Self-Validation: The assay must include a vehicle control (DMSO) to establish baseline 100% activity, and a positive control (Celecoxib) to validate the assay's sensitivity to selective COX-2 inhibition. A valid assay will show Celecoxib inhibiting COX-2 with an IC50 < 0.1 µM while sparing COX-1.

Fig 2: High-throughput screening and validation workflow for evaluating COX-2 selectivity.

Conclusion

The 5-(2,4-dimethylphenyl)oxazole scaffold is a masterclass in stereoelectronically driven drug design. By leveraging the steric bulk of the ortho-methyl group to force a non-planar conformation, researchers can achieve high selectivity for the COX-2 enzyme's unique active site architecture, mitigating the gastrointestinal toxicities associated with traditional NSAIDs. As high-throughput screening methodologies evolve, this privileged scaffold continues to reveal secondary affinities, positioning it as a valuable starting point for novel oncology and antimicrobial therapeutics.

References

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• [3] Substituted oxazoles for the treatment of inflammation (COX-2 Inhibitor). Google Patents. Available at:

• [6] Iron-Catalyzed Cycloaddition of Amides and 2,3-Diaryl-2H-azirines To Access Oxazoles via C–N Bond Cleavage. The Journal of Organic Chemistry - ACS Publications. Available at:

• [5] In Silico and In Vitro Assessment of Antimicrobial and Antibiofilm Activity of Some 1,3-Oxazole-Based Compounds and Their Isosteric Analogues. ResearchGate. Available at:

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An In-depth Technical Guide to 5-(2,4-Dimethylphenyl)oxazole and its Analogs: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

The oxazole scaffold is a cornerstone in medicinal chemistry, renowned for its presence in a multitude of biologically active compounds. This technical guide provides a comprehensive exploration of 5-(2,4-Dimethylphenyl)oxazole, a representative of the 5-aryloxazole class, and its analogs. While direct experimental data for this specific molecule is limited, this document extrapolates from established synthetic methodologies and the well-documented activities of structurally related compounds to present a holistic overview. We delve into plausible synthetic routes, physicochemical characteristics, and the therapeutic promise of this chemical family, with a particular focus on their potential as anticancer and anti-inflammatory agents. This guide is intended to serve as a foundational resource, empowering researchers to navigate the synthesis and application of this versatile class of molecules.

Introduction to the Oxazole Core

The oxazole is a five-membered heterocyclic aromatic ring containing one oxygen and one nitrogen atom at the 1 and 3 positions, respectively. This arrangement imparts a unique electronic and structural profile, making the oxazole ring a privileged scaffold in drug discovery.[1][2] The presence of heteroatoms allows for a range of non-covalent interactions with biological targets, while the aromatic nature contributes to the stability of the molecule.[3] The substitution pattern on the oxazole ring plays a pivotal role in determining the biological activity of its derivatives, which span a wide therapeutic spectrum including antimicrobial, anticancer, anti-inflammatory, and antidiabetic properties.[1][4]

This guide focuses on 5-(2,4-Dimethylphenyl)oxazole, a molecule that combines the oxazole core with a substituted aromatic ring, a common feature in many potent therapeutic agents.

Synthesis of 5-(2,4-Dimethylphenyl)oxazole and its Analogs

The synthesis of 5-aryloxazoles can be achieved through several established methods. Due to the lack of specific literature for 5-(2,4-Dimethylphenyl)oxazole, we propose a highly plausible and efficient synthetic strategy based on the Van Leusen oxazole synthesis.

Proposed Synthesis: The Van Leusen Oxazole Synthesis

The Van Leusen reaction is a powerful tool for the formation of the oxazole ring from an aldehyde and tosylmethyl isocyanide (TosMIC).[5][6] This method is characterized by its operational simplicity and the use of a stable and odorless isocyanide reagent.[7]

The proposed synthesis of 5-(2,4-Dimethylphenyl)oxazole would involve the reaction of 2,4-dimethylbenzaldehyde with TosMIC in the presence of a base, such as potassium carbonate.

Reaction Scheme:

Caption: Proposed Van Leusen synthesis of 5-(2,4-Dimethylphenyl)oxazole.

Experimental Protocol: General Procedure for Van Leusen Oxazole Synthesis

• To a solution of 2,4-dimethylbenzaldehyde (1.0 eq) in a suitable solvent such as methanol or tetrahydrofuran, add tosylmethyl isocyanide (TosMIC) (1.1 eq).

• Add a base, typically potassium carbonate (2.0 eq), to the mixture.

• Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• Partition the residue between water and an organic solvent (e.g., ethyl acetate).

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica gel to yield the desired 5-(2,4-Dimethylphenyl)oxazole.

This method is highly versatile and can be adapted for the synthesis of a wide range of 5-aryl and 5-heteroaryloxazole analogs by simply varying the starting aldehyde.

Alternative Synthetic Strategy: The Robinson-Gabriel Synthesis

The Robinson-Gabriel synthesis is a classic method for oxazole formation involving the cyclodehydration of an α-acylamino ketone.[8][9] This route would require the synthesis of the precursor, 2-amino-1-(2,4-dimethylphenyl)ethanone, which can be prepared from 2,4-dimethylacetophenone.[10]

Workflow for Robinson-Gabriel Synthesis:

Caption: Workflow for the Robinson-Gabriel synthesis of 5-(2,4-Dimethylphenyl)oxazole analogs.

Experimental Protocol: General Procedure for Robinson-Gabriel Synthesis

• Synthesis of 2-Acylamino-1-(2,4-dimethylphenyl)ethanone:

  • Synthesize 2-amino-1-(2,4-dimethylphenyl)ethanone from 2,4-dimethylacetophenone via α-bromination followed by amination.[10]

  • Acylate the resulting amino ketone with an appropriate acylating agent (e.g., acid chloride or anhydride) to yield the α-acylamino ketone precursor.

• Cyclodehydration:

  • Treat the 2-acylamino-1-(2,4-dimethylphenyl)ethanone with a dehydrating agent such as concentrated sulfuric acid or polyphosphoric acid (PPA).[8]

  • Heat the reaction mixture to facilitate cyclization and dehydration.

  • After cooling, pour the mixture onto ice and neutralize with a base.

  • Extract the product with an organic solvent, wash, dry, and purify by chromatography or recrystallization.

Synthesis of Analogs via Suzuki Coupling

For the synthesis of more complex analogs, particularly those with further aryl or heteroaryl substitutions on the oxazole ring, the Suzuki-Miyaura cross-coupling reaction is a powerful tool.[9][11] This palladium-catalyzed reaction allows for the formation of C-C bonds between a halogenated oxazole and a boronic acid derivative.

Physicochemical Properties

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C₁₁H₁₁NO	Based on structure
Molecular Weight	173.21 g/mol	Calculated from formula
Appearance	Likely a white to off-white solid	Typical for small aromatic heterocycles
Solubility	Soluble in common organic solvents (e.g., dichloromethane, ethyl acetate, methanol); sparingly soluble in water.	Based on the aromatic and heterocyclic nature.[12]
Spectroscopic Data
¹H NMR	Aromatic protons of the dimethylphenyl ring and the oxazole ring proton would be observed in the aromatic region (δ 7-8 ppm). Methyl protons would appear as singlets in the upfield region (δ 2-3 ppm).	Characteristic shifts for aryl and methyl protons.
¹³C NMR	Aromatic carbons would resonate in the δ 110-160 ppm range. Methyl carbons would be observed at lower chemical shifts.	Typical carbon resonances for aromatic and aliphatic groups.
Mass Spectrometry	A molecular ion peak (M+) at m/z 173.0841 (for the exact mass) would be expected.	Confirms the molecular weight of the compound.

Biological Activities and Therapeutic Potential

Oxazole derivatives are known to exhibit a wide range of biological activities.[1][2] The introduction of a 2,4-dimethylphenyl group at the 5-position is expected to influence the compound's lipophilicity and steric profile, which can significantly impact its interaction with biological targets.

Anticancer Activity

Numerous studies have highlighted the potent anticancer activity of substituted oxazoles.[13][14][15] These compounds can exert their effects through various mechanisms, including:

• Tubulin Polymerization Inhibition: Some oxazole derivatives act as antimitotic agents by inhibiting the polymerization of tubulin, a key component of the cytoskeleton. This disruption of microtubule dynamics leads to cell cycle arrest and apoptosis.[16]

• Enzyme Inhibition: Oxazole-containing compounds have been shown to inhibit various enzymes crucial for cancer cell survival and proliferation, such as protein kinases and topoisomerases.[13]

• Induction of Apoptosis: Many oxazole analogs have been demonstrated to induce programmed cell death (apoptosis) in cancer cells through various signaling pathways.

Signaling Pathway: Tubulin Polymerization Inhibition by Oxazole Analogs

Caption: Simplified pathway of tubulin polymerization inhibition by oxazole analogs.

Anti-inflammatory Activity

Inflammation is a key pathological process in many diseases. Oxazole derivatives have shown significant promise as anti-inflammatory agents.[4][17][18][19] Their mechanisms of action often involve the inhibition of pro-inflammatory enzymes and signaling pathways. A primary target for many anti-inflammatory drugs is the cyclooxygenase (COX) enzyme.[20]

Experimental Protocol: In Vitro COX Inhibition Assay

• Enzyme Preparation: Obtain purified COX-1 and COX-2 enzymes.

• Compound Preparation: Prepare stock solutions of 5-(2,4-Dimethylphenyl)oxazole and its analogs in a suitable solvent (e.g., DMSO).

• Assay:

  • In a microplate, add the COX enzyme, a chromogenic substrate, and the test compound at various concentrations.

  • Initiate the reaction by adding arachidonic acid.

  • Monitor the formation of the colored product over time using a plate reader.

• Data Analysis: Calculate the IC₅₀ value (the concentration of the compound that inhibits 50% of the enzyme activity) to determine the potency and selectivity of the compounds for COX-1 versus COX-2.

Structure-Activity Relationships (SAR)

The biological activity of 5-(2,4-Dimethylphenyl)oxazole analogs can be modulated by altering the substitution pattern on both the phenyl and oxazole rings.

• Substituents on the Phenyl Ring: The nature and position of substituents on the 5-phenyl ring can influence the compound's electronic properties, lipophilicity, and steric interactions with the target binding site. For example, electron-withdrawing or electron-donating groups can alter the overall charge distribution of the molecule.

• Substituents on the Oxazole Ring: The 2- and 4-positions of the oxazole ring are amenable to substitution, providing further opportunities for structural diversification and optimization of biological activity.

Conclusion and Future Directions

5-(2,4-Dimethylphenyl)oxazole and its analogs represent a promising class of compounds with significant therapeutic potential, particularly in the fields of oncology and inflammation. While specific experimental data for the core molecule is currently lacking, established synthetic methodologies provide clear pathways for its synthesis and the creation of diverse analog libraries. Future research should focus on the systematic synthesis and biological evaluation of these compounds to elucidate their precise mechanisms of action and to identify lead candidates for further preclinical and clinical development. The versatility of the oxazole scaffold, combined with the potential for diverse substitutions, makes this an exciting area for continued exploration in drug discovery.

References

• Journal of Drug Delivery and Therapeutics. (n.d.). Synthesis, Characterization, and Anti-inflammatory activity of Some Novel Oxazole Derivatives. Retrieved from [Link][4][17]

• Anti-Cancer Agents in Medicinal Chemistry. (2022). Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies. Retrieved from [Link][13]

• PubMed. (2010). An expeditious synthesis and anticancer activity of novel 4-(3'-indolyl)oxazoles. Retrieved from [Link][14]

• MDPI. (2025). Oxazole-Based Compounds: Synthesis and Anti-Inflammatory Studies. Retrieved from [Link][18]

• PMC. (2023). Synthesis, Computational Studies, Antioxidant and Anti-Inflammatory Bio-Evaluation of 2,5-Disubstituted-1,3,4-Oxadiazole Derivatives. Retrieved from [Link][21]

• ResearchGate. (2022). Synthesis, Characterization, and Anti-inflammatory activity of Some Novel Oxazole Derivatives. Retrieved from [Link][19]

• ResearchGate. (n.d.). Synthesis and structure-activity relationships of 5-phenyloxazole-2-carboxylic acid derivatives as novel inhibitors of tubulin polymerization. Retrieved from [Link][16]

• ResearchGate. (n.d.). Design, Synthesis and Anticancer Evaluation of Substituted Aryl-1,3-Oxazole Incorporated Pyrazole-thiazole Derivatives as Anticancer Agents. Retrieved from [Link][15]

• Wikipedia. (n.d.). Van Leusen reaction. Retrieved from [Link][5]

• Wikipedia. (n.d.). Robinson–Gabriel synthesis. Retrieved from [Link][8]

• Organic Chemistry Portal. (n.d.). Van Leusen Reaction. Retrieved from [Link][6]

• PMC. (n.d.). A comprehensive review on biological activities of oxazole derivatives. Retrieved from [Link][1][2]

• SynArchive. (n.d.). Robinson-Gabriel Synthesis. Retrieved from [Link][9]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link][9]

• PMC. (2020). Suzuki–Miyaura Coupling Enabled by Aryl to Vinyl 1,4-Palladium Migration. Retrieved from [Link][11]

• Wiley. (n.d.). OXAZOLES: SYNTHESIS, REACTIONS, AND SPECTROSCOPY. Retrieved from [Link][3]

• RSC Publishing. (2024). Exploring color space: an investigation of heteroaryl-substituted benzobis[1,2-d:4,5-d′]oxazoles and their application in organic light-emitting diodes. Retrieved from [Link][12]

• Taylor & Francis. (2023). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Retrieved from [Link][22]

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Introduction: The Oxazole Scaffold in Medicinal Chemistry

An In-depth Technical Guide to 5-(2,4-Dimethylphenyl)oxazole: Synthesis, Properties, and Therapeutic Potential

The oxazole ring, a five-membered aromatic heterocycle containing one oxygen and one nitrogen atom, is a privileged scaffold in medicinal chemistry.[1][2] Its unique electronic properties and ability to form diverse non-covalent interactions, such as hydrogen bonds, and pi-pi stacking, allow oxazole-containing compounds to bind effectively with a wide range of biological targets like enzymes and receptors.[3][4] This has led to the development of numerous clinically significant drugs, including the anti-inflammatory agent Oxaprozin and the antibiotic Linezolid.[1][5] The versatility of the oxazole core allows for substitution at the 2, 4, and 5-positions, enabling chemists to fine-tune the molecule's steric and electronic properties to optimize its pharmacokinetic and pharmacodynamic profiles.[6][7]

This guide focuses on a specific, promising derivative: 5-(2,4-Dimethylphenyl)oxazole. This compound features a 2,4-dimethylphenyl moiety at the 5-position of the oxazole ring. The introduction of this substituted aryl group can significantly influence the molecule's lipophilicity, metabolic stability, and target-binding affinity, making it a compound of considerable interest for drug discovery and development professionals.

Caption: Chemical structure of 5-(2,4-Dimethylphenyl)oxazole.

Core Synthetic Strategies

The synthesis of 5-substituted oxazoles like 5-(2,4-Dimethylphenyl)oxazole is well-established, with several reliable methods available to researchers. The choice of synthetic route often depends on the availability of starting materials, desired scale, and substrate sensitivity. Two of the most powerful and widely adopted methods are the Van Leusen Oxazole Synthesis and the Robinson-Gabriel Synthesis.

Van Leusen Oxazole Synthesis

The Van Leusen reaction is a highly efficient and versatile method for constructing the oxazole ring.[8][9] It is particularly well-suited for preparing 5-substituted oxazoles through a [3+2] cycloaddition between an aldehyde and tosylmethyl isocyanide (TosMIC).[9][10] This reaction is prized for its operational simplicity and the mild conditions under which it proceeds.[11]

Causality and Mechanism: The reaction's success hinges on the unique properties of TosMIC, which features an acidic α-proton, a nucleophilic isocyanide group, and a tosyl group that functions as an excellent leaving group.[10][12] The mechanism proceeds as follows:

• Deprotonation: A base (e.g., K₂CO₃, DBU) abstracts the acidic proton from the methylene group of TosMIC, generating a nucleophilic carbanion.

• Nucleophilic Attack: The carbanion attacks the carbonyl carbon of the aldehyde (in this case, 2,4-dimethylbenzaldehyde).

• Cyclization: The resulting alkoxide intermediate undergoes an intramolecular 5-endo-dig cyclization, attacking the isocyanide carbon to form an oxazoline intermediate.

• Elimination: The final step involves the base-promoted elimination of the tosyl group (p-toluenesulfinic acid), which drives the aromatization to yield the stable 5-substituted oxazole ring.[9][12]

Caption: Logical workflow for the Van Leusen oxazole synthesis.

Robinson-Gabriel Synthesis

A classic and robust method, the Robinson-Gabriel synthesis involves the intramolecular cyclodehydration of a 2-acylamino-ketone to form the oxazole core.[13][14][15] This reaction typically requires a strong dehydrating agent, such as concentrated sulfuric acid (H₂SO₄), phosphorus pentoxide (P₂O₅), or phosphoryl chloride (POCl₃).[16][17]

Causality and Mechanism: The reaction is driven by the formation of a stable aromatic ring.

• Enolization/Activation: The amide oxygen is protonated or activated by the dehydrating agent, making it more electrophilic.

• Intramolecular Cyclization: The enol form of the ketone attacks the activated amide carbonyl, leading to a cyclic intermediate.

• Dehydration: Subsequent elimination of two molecules of water results in the formation of the aromatic oxazole ring.

For the synthesis of 5-(2,4-Dimethylphenyl)oxazole, the required 2-acylamino-ketone precursor would be N-(2-(2,4-dimethylphenyl)-2-oxoethyl)formamide.

Caption: Key steps of the Robinson-Gabriel synthesis.

Table 1: Comparison of Primary Synthetic Routes

Feature	Van Leusen Synthesis	Robinson-Gabriel Synthesis
Precursors	Aldehyde, TosMIC	2-Acylamino-ketone
Key Reagent	Base (e.g., K₂CO₃)	Dehydrating Agent (e.g., H₂SO₄, POCl₃)[17]
Conditions	Generally mild (room temp to reflux)[8]	Often harsh (strong acid, high temp)[17]
Substrate Scope	Broad for aldehydes[8]	Can be limited by precursor stability
Primary Advantage	High efficiency, operational simplicity	Robust, well-established classical method

Potential Biological Activities and Therapeutic Applications

While specific biological data for 5-(2,4-Dimethylphenyl)oxazole is not extensively documented in publicly available literature, the broader class of substituted phenyloxazoles has demonstrated a wide spectrum of pharmacological activities.[2][3] The 2,4-dimethylphenyl substituent is a key feature that can enhance potency and selectivity for various biological targets.

• Anti-inflammatory Activity: Many 4-aryl and 5-phenyloxazole derivatives have been synthesized and evaluated as potent and selective cyclooxygenase-2 (COX-2) inhibitors.[18] The inhibition of COX-2 is a key mechanism for treating inflammation and pain. The dimethylphenyl group may enhance binding within the hydrophobic pocket of the COX-2 enzyme.

• Anticancer Properties: The oxazole scaffold is present in numerous compounds with antiproliferative activity.[2][19] Potential mechanisms include the inhibition of protein kinases, disruption of microtubule polymerization, and induction of apoptosis.[20] Some 2,4,5-trisubstituted oxazoles have shown good antiproliferative activity in vitro, comparable to the standard drug 5-fluorouracil.[21]

• Antimicrobial Effects: Oxazole derivatives have been investigated for their activity against a range of bacterial and fungal pathogens.[22][23] The substitution pattern on the phenyl ring plays a crucial role in determining the spectrum and potency of antimicrobial action.[24]

• Antioxidant Activity: Certain oxazolone derivatives have demonstrated significant antioxidant properties by inhibiting lipid peroxidation and affecting cytochrome P450 enzyme activity.[25]

Detailed Experimental Protocols

The following protocols are provided as a self-validating system for researchers. They are based on established methodologies for oxazole synthesis.

Protocol 1: Synthesis of 5-(2,4-Dimethylphenyl)oxazole via Van Leusen Reaction

This protocol describes a microwave-assisted Van Leusen reaction, which often provides improved yields and significantly reduced reaction times.[26]

Materials and Equipment:

• 2,4-Dimethylbenzaldehyde

• Tosylmethyl isocyanide (TosMIC)

• Potassium carbonate (K₂CO₃), anhydrous

• Methanol (MeOH), anhydrous

• Microwave synthesis reactor

• Round-bottom flask, magnetic stirrer, condenser

• Silica gel for column chromatography

• Ethyl acetate, hexanes (for chromatography)

Step-by-Step Procedure:

• Reaction Setup: In a microwave process vial, combine 2,4-dimethylbenzaldehyde (1.0 mmol, 1.0 eq), TosMIC (1.1 mmol, 1.1 eq), and anhydrous K₂CO₃ (2.0 mmol, 2.0 eq).

• Solvent Addition: Add anhydrous methanol (5 mL) to the vial.

• Microwave Irradiation: Seal the vial and place it in the microwave synthesizer. Irradiate the reaction mixture at 80 °C for 15-20 minutes.[8] Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete (as indicated by the consumption of the aldehyde), cool the vial to room temperature.

• Solvent Removal: Remove the methanol under reduced pressure using a rotary evaporator.

• Extraction: Add deionized water (20 mL) to the residue and extract the product with ethyl acetate (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure 5-(2,4-Dimethylphenyl)oxazole.

Caption: Standard workflow for product purification.

Characterization Data

The synthesized compound should be characterized using standard spectroscopic methods to confirm its identity and purity.

Table 2: Expected Spectroscopic Data for 5-(2,4-Dimethylphenyl)oxazole

Technique	Expected Features
¹H NMR	Aromatic protons on the oxazole ring (singlets). Aromatic protons on the dimethylphenyl ring (singlet, doublet, doublet). Two singlets for the methyl groups (~2.2-2.5 ppm).
¹³C NMR	Resonances for the oxazole ring carbons (~120-155 ppm). Resonances for the aromatic carbons of the dimethylphenyl group. Two distinct signals for the methyl carbons (~20 ppm).
IR (KBr)	C=N stretching vibration (~1510-1520 cm⁻¹). C=C aromatic stretching (~1610-1620 cm⁻¹). C-H aromatic stretching (~3010-3020 cm⁻¹).[27]
Mass Spec (ESI-MS)	A prominent peak corresponding to the molecular ion [M+H]⁺.

Conclusion and Future Outlook

5-(2,4-Dimethylphenyl)oxazole represents a valuable chemical entity built upon the pharmacologically significant oxazole scaffold. Its synthesis is readily achievable through established and efficient methods like the Van Leusen reaction. While further biological evaluation is required, its structural similarity to other bioactive phenyloxazoles suggests a high potential for applications in drug discovery, particularly in the fields of anti-inflammatory and anticancer research.[18][20] Future work should focus on the comprehensive biological screening of this compound and the synthesis of related derivatives to establish a clear structure-activity relationship (SAR), which will be crucial for the rational design of more potent and selective therapeutic agents.

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• 13. Ugi/Robinson–Gabriel reactions directed toward the synthesis of 2,4,5-trisubstituted oxazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Robinson–Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 15. synarchive.com [synarchive.com]
• 16. Synthesis, Reactions and Medicinal Uses of Oxazole | Pharmaguideline [pharmaguideline.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. 4-Aryl/cycloalkyl-5-phenyloxazole derivatives as selective COX-2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. ouci.dntb.gov.ua [ouci.dntb.gov.ua]
• 21. Novel 2,4,5-trisubstituted oxazole derivatives: synthesis and antiproliferative activity. | Sigma-Aldrich [sigmaaldrich.cn]
• 22. Buy Methyl 2-(4-chlorophenyl)-5-phenyloxazole-4-carboxylate [smolecule.com]
• 23. iajps.com [iajps.com]
• 24. d-nb.info [d-nb.info]
• 25. Synthesis and Antioxidant Properties of New Oxazole-5(4H)-one Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 26. benchchem.com [benchchem.com]
• 27. globalresearchonline.net [globalresearchonline.net]

Protocols & Analytical Methods

Application Note: High-Throughput Screening Assays for 5-(2,4-Dimethylphenyl)oxazole Modulators of the COX-2/PGE2 Axis

Introduction & Pharmacological Context

5-(2,4-Dimethylphenyl)oxazole represents a highly relevant structural motif within the substituted oxazole class of small molecules. Historically, diaryl and substituted oxazoles have been heavily investigated and patented for their ability to selectively inhibit Cyclooxygenase-2 (COX-2) over its constitutive isoform, Cyclooxygenase-1 (COX-1)[1]. By targeting the larger hydrophobic side pocket of the COX-2 active site (accessible due to the Val523 substitution in COX-2 versus Ile523 in COX-1), these compounds effectively halt the conversion of arachidonic acid into downstream pro-inflammatory lipid mediators without triggering the severe gastrointestinal side effects associated with classical non-selective NSAIDs[1].

This application note details a robust, two-tiered High-Throughput Screening (HTS) workflow designed to evaluate the inhibitory potency of 5-(2,4-Dimethylphenyl)oxazole and its derivatives. The cascade utilizes Homogeneous Time-Resolved Fluorescence (HTRF) to quantify Prostaglandin E2 (PGE2) production in both a cell-free biochemical environment and a physiologically relevant macrophage model.

HTS Strategy & Causality of Experimental Design

To ensure a self-validating and highly reproducible screening system, we employ a dual-assay approach:

• Primary Biochemical HTRF Assay: Direct measurement of recombinant human COX-2 enzymatic activity. We utilize an HTRF competitive immunoassay because its "mix-and-measure" format requires no wash steps, making it highly amenable to 384-well miniaturization[2]. The ratiometric readout (665 nm / 620 nm) inherently corrects for inner-filter effects and compound autofluorescence, a critical requirement when screening diverse chemical libraries.

• Secondary Cell-Based Phenotypic Assay: Utilizing LPS-stimulated RAW 264.7 macrophages. While biochemical assays confirm target engagement, they cannot account for cell membrane permeability or off-target cytotoxicity. LPS stimulation activates TLR4, driving de novo COX-2 expression. Measuring PGE2 accumulation in the supernatant of these cells provides a definitive assessment of the oxazole's functional anti-inflammatory efficacy.

Causality in Reagent Selection

• Hematin and Phenol in Assay Buffer: COX-2 is a bifunctional enzyme possessing both cyclooxygenase and peroxidase activities. Hematin is a mandatory prosthetic group for the peroxidase site, while phenol acts as an essential electron donor to reduce the intermediate radical, ensuring continuous enzyme turnover[3].

• 15-Minute Pre-incubation: Substituted oxazoles often act as time-dependent, pseudo-irreversible inhibitors. Pre-incubating the enzyme with 5-(2,4-Dimethylphenyl)oxazole allows the compound to induce necessary conformational changes in the COX-2 active site before the introduction of the highly competitive arachidonic acid substrate.

Mechanism of Action & Assay Workflow

Fig 1: Arachidonic acid cascade and COX-2 inhibition by 5-(2,4-Dimethylphenyl)oxazole.

Step-by-Step Experimental Protocols

Protocol A: Biochemical COX-2 PGE2 HTRF Assay

This protocol measures the inhibition of recombinant COX-2 by quantifying the end-product PGE2. Native PGE2 competes with a d2-labeled PGE2 tracer for binding to a Europium cryptate-labeled anti-PGE2 antibody[2].

Materials:

• Recombinant Human COX-2 Enzyme

• Arachidonic Acid (Substrate)

• HTRF PGE2 Detection Kit (Revvity/Cisbio)

• Assay Buffer: 100 mM Tris-HCl (pH 8.0), 1 μM Hematin, 1 mM Phenol.

• 384-well low-volume white Proxiplates.

Methodology:

• Compound Preparation: Dispense 50 nL of 5-(2,4-Dimethylphenyl)oxazole (in 100% DMSO) into the 384-well plate using an acoustic liquid handler (e.g., Echo 550) to achieve a final dose-response concentration range (1 nM to 10 μM).

• Enzyme Addition: Add 5 μL of recombinant COX-2 (diluted in Assay Buffer) to all wells except the negative control (100% inhibition control) wells, which receive Assay Buffer only.

• Pre-Incubation: Centrifuge the plate at 1000 x g for 1 minute. Incubate at room temperature (RT) for 15 minutes to allow for time-dependent inhibitor binding.

• Reaction Initiation: Add 5 μL of Arachidonic Acid (final concentration 2 μM) to all wells to initiate the cyclooxygenase reaction.

• Enzymatic Incubation: Incubate the plate in the dark at RT for exactly 30 minutes.

• Detection: Add 5 μL of PGE2-d2 conjugate and 5 μL of Anti-PGE2-Eu³⁺ cryptate (both diluted in HTRF lysis/detection buffer). The lysis buffer halts the enzymatic reaction.

• Final Incubation & Read: Incubate for 1 hour at RT. Read the plate on a TR-FRET compatible microplate reader (e.g., BMG PHERAstar) using an excitation of 337 nm and dual emission at 620 nm and 665 nm.

Protocol B: Cell-Based Macrophage PGE2 Assay

Materials:

• RAW 264.7 Murine Macrophages

• LPS (Lipopolysaccharide from E. coli O111:B4)

• 384-well tissue culture treated plates.

Methodology:

• Cell Seeding: Seed RAW 264.7 cells at a density of 10,000 cells/well in 10 μL of DMEM (supplemented with 10% FBS) into a 384-well plate. Incubate overnight at 37°C, 5% CO₂.

• Treatment & Stimulation: The following day, prepare a 2X stimulation mix containing 200 ng/mL LPS and 2X concentrations of the oxazole compound. Add 10 μL of this mix to the cells (Final LPS = 100 ng/mL).

• Incubation: Incubate the cells for 18 hours at 37°C to allow for TLR4-mediated COX-2 induction and subsequent PGE2 secretion.

• Supernatant Transfer: Transfer 10 μL of the cell culture supernatant to a fresh 384-well detection plate.

• HTRF Detection: Add 5 μL of PGE2-d2 and 5 μL of Anti-PGE2-Eu³⁺ cryptate. Incubate for 2 hours at RT and read the TR-FRET signals as described in Protocol A.

Data Presentation & Quality Control

To ensure the trustworthiness of the HTS campaign, every plate must include internal controls to calculate the Z'-factor. A Z'-factor > 0.5 designates a robust assay suitable for HTS. Data is analyzed by calculating the 665/620 nm ratio, converting to PGE2 concentration via a standard curve, and fitting the dose-response to a 4-parameter logistic regression to derive the IC₅₀.

Table 1: Expected HTS Metrics for Oxazole-based COX-2 Inhibitors

Parameter	Biochemical COX-2 HTRF	Cell-Based RAW 264.7 HTRF
Format	384-well Proxiplate	384-well Tissue Culture
Readout	TR-FRET (665/620 nm ratio)	TR-FRET (665/620 nm ratio)
Target Z'-Factor	0.75 - 0.85	0.60 - 0.75
Signal-to-Background (S/B)	> 10	> 5
Reference IC₅₀ (Celecoxib)	~40 nM	~300 nM
5-(2,4-Dimethylphenyl)oxazole IC₅₀	50 - 500 nM (Expected)	0.5 - 5 µM (Expected)

Note: A rightward shift in IC₅₀ between biochemical and cell-based assays is standard due to factors such as protein binding in the culture media and cellular membrane permeability barriers.

References

• Substituted oxazoles for the treatment of inflammation (WO1996036617A1). Source: Google Patents.
• HTRF Prostaglandin E2 Detection Kit, 500 Assay Points. Source: Revvity.
• COX2 Inhibitor Screening Assay Kit COX2 82210. Source: BPS Bioscience.

Sources

• 1. WO1996036617A1 - Substituted oxazoles for the treatment of inflammation - Google Patents [patents.google.com]
• 2. revvity.com [revvity.com]
• 3. bpsbioscience.com [bpsbioscience.com]

Synthesis of 5-(2,4-Dimethylphenyl)oxazole: An Application and Protocol Guide

Introduction: The Significance of the Oxazole Moiety and the Van Leusen Synthesis

The oxazole ring is a five-membered aromatic heterocycle containing one oxygen and one nitrogen atom. This structural motif is of significant interest to researchers in medicinal chemistry and drug development due to its prevalence in a wide array of biologically active molecules.[1][2] Oxazole derivatives have demonstrated a broad spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The versatility of the oxazole core makes it a privileged scaffold in the design of novel therapeutics.

Among the various synthetic routes to oxazoles, the Van Leusen oxazole synthesis stands out as a robust and highly efficient method for the preparation of 5-substituted oxazoles.[2][3] This reaction utilizes the condensation of an aldehyde with tosylmethyl isocyanide (TosMIC), a stable and commercially available reagent, in the presence of a base. The operational simplicity, broad substrate scope, and the ready availability of starting materials make the Van Leusen synthesis a cornerstone of modern heterocyclic chemistry.[4] This application note provides a comprehensive experimental protocol for the synthesis of a specific derivative, 5-(2,4-Dimethylphenyl)oxazole, and outlines the key mechanistic considerations and characterization methods.

Reaction Principle: The Van Leusen Oxazole Synthesis

The synthesis of 5-(2,4-Dimethylphenyl)oxazole is achieved through the Van Leusen reaction, which involves the base-mediated condensation of 2,4-dimethylbenzaldehyde with tosylmethyl isocyanide (TosMIC). The reaction proceeds through a well-established mechanism.[3]

The key steps are:

• Deprotonation of TosMIC: A base, typically potassium carbonate, abstracts a proton from the acidic methylene group of TosMIC, generating a nucleophilic carbanion.

• Nucleophilic Attack: The TosMIC anion attacks the carbonyl carbon of 2,4-dimethylbenzaldehyde, forming an intermediate alkoxide.

• Intramolecular Cyclization: The intermediate undergoes a 5-endo-dig cyclization to form an oxazoline ring.

• Elimination: The final step involves the elimination of p-toluenesulfinic acid from the oxazoline intermediate to yield the aromatic 5-(2,4-Dimethylphenyl)oxazole.

Experimental Protocol

This section details the step-by-step procedure for the synthesis of 5-(2,4-Dimethylphenyl)oxazole.

Materials:

• 2,4-Dimethylbenzaldehyde (1.0 eq)

• Tosylmethyl isocyanide (TosMIC) (1.1 eq)

• Potassium carbonate (K₂CO₃) (2.5 eq)

• Methanol (MeOH)

• Ethyl acetate (EtOAc)

• Hexanes

• Water (H₂O)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel (for column chromatography)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Rotary evaporator

• Separatory funnel

• Glassware for column chromatography

• Thin-layer chromatography (TLC) plates and chamber

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,4-dimethylbenzaldehyde (1.0 eq), tosylmethyl isocyanide (1.1 eq), and potassium carbonate (2.5 eq).

• Add methanol to the flask to a concentration of approximately 0.1 M with respect to the aldehyde.

• Stir the reaction mixture at room temperature for 10 minutes.

• Heat the mixture to reflux (approximately 65 °C) and maintain for 4-6 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC) using a suitable eluent system (e.g., 9:1 hexanes:ethyl acetate).

• After the reaction is complete (as indicated by the consumption of the starting aldehyde), cool the mixture to room temperature.

• Remove the methanol under reduced pressure using a rotary evaporator.

• To the residue, add water and extract the product with ethyl acetate (3 x volume of water).

• Combine the organic layers and wash with brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the pure 5-(2,4-Dimethylphenyl)oxazole.[5]

Visualization of the Experimental Workflow

Caption: Workflow for the synthesis of 5-(2,4-Dimethylphenyl)oxazole.

Data Presentation

Table 1: Key Experimental Parameters

Parameter	Value/Description	Rationale
Starting Aldehyde	2,4-Dimethylbenzaldehyde	Provides the 2,4-dimethylphenyl substituent at the 5-position of the oxazole.
Isocyanide Reagent	Tosylmethyl isocyanide (TosMIC)	Key reagent in the Van Leusen synthesis, providing the C2-N-C4 fragment of the oxazole ring.
Base	Potassium carbonate (K₂CO₃)	A mild and effective base for the deprotonation of TosMIC.[4]
Solvent	Methanol (MeOH)	A common polar protic solvent for this reaction, facilitating the dissolution of reagents.
Reaction Temperature	Reflux (~65 °C)	Provides the necessary thermal energy to drive the reaction to completion in a reasonable timeframe.
Purification Method	Column Chromatography	A standard and effective method for the purification of organic compounds.[5]
CAS Number	243455-54-1	Unique identifier for 5-(2,4-Dimethylphenyl)oxazole.[6]
Molecular Formula	C₁₁H₁₁NO	Chemical formula of the target compound.[6]
Molecular Weight	173.21 g/mol	Molar mass of the target compound.[6]

Characterization and Validation

The structure and purity of the synthesized 5-(2,4-Dimethylphenyl)oxazole should be confirmed by standard analytical techniques. The following are the expected characterization data based on the analysis of the oxazole ring system and related structures.

1. ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H NMR spectrum is expected to show characteristic signals for the aromatic protons of the 2,4-dimethylphenyl group and the protons of the oxazole ring. The two methyl groups on the phenyl ring should appear as singlets. The protons on the oxazole ring typically appear in the downfield region.

2. ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹³C NMR spectrum will provide information on the carbon framework of the molecule. Distinct signals are expected for the carbons of the oxazole ring, the substituted phenyl ring, and the two methyl groups.

3. Infrared (IR) Spectroscopy: The IR spectrum of oxazole derivatives typically displays characteristic absorbances for the ring stretching vibrations.[7]

4. Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the synthesized compound. The mass spectrum of 5-substituted oxazoles often shows a prominent molecular ion peak.[8]

Conclusion

The Van Leusen oxazole synthesis provides a reliable and efficient method for the preparation of 5-(2,4-Dimethylphenyl)oxazole. The protocol outlined in this application note is based on well-established procedures and offers a clear pathway for the synthesis and purification of this compound. The provided characterization guidelines will enable researchers to validate the identity and purity of their final product. The accessibility of the starting materials and the straightforward nature of the reaction make this an attractive method for the synthesis of this and other 5-aryloxazoles for applications in drug discovery and materials science.

References

• Appchem. 5-(2,4-Dimethylphenyl)oxazole | 243455-54-1 | C11H11NO. Available from: [Link]

• The Chemistry of Heterocyclic Compounds, Volume 60: Oxazoles: Synthesis, Reactions, and Spectroscopy, Part A. Edited by David C. Palmer. John Wiley & Sons, 2003.
• Roy, T. K., et al. "Helium nanodroplet infrared spectroscopy of oxazole-(water)n (n = 1,2) clusters." AIP Advances 11.11 (2021): 115214.
• Mackenzie, G. "The infrared spectrum of isoxazole in the range 600–1400 cm− 1, including a high-resolution study of the v7 (A′) band at 1370.9 cm− 1 and the v16 (A″) band at 764.9 cm− 1, together with ab initio studies of the full spectrum." Molecular Physics 97.5 (1999): 589-601.

• Scribd. Synthesis of 1,3-Oxazoles via Van Leusen. Available from: [Link]

• Chatterjee, K., et al. "Stepwise Microhydration of Isoxazole: Infrared Spectroscopy of Isoxazole-(Water) n≤ 2 Clusters in Helium Nanodroplets." The Journal of Physical Chemistry A 125.22 (2021): 4835-4843.
• Zheng, X., et al. "Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis." Molecules 25.7 (2020): 1594.

• Organic Chemistry Portal. Van Leusen Oxazole Synthesis. Available from: [Link]

• JournalsPub. Heterocyclic Oxadiazole Derivatives Through Various Spectroscopic Techniques as UV, IR. Available from: [Link]

• Sadashiva, M. P., et al. "A sequential one-pot tandem approach for the synthesis of 4-tosyl-5-aryloxazoles from carboxylic acids." Journal of Chemical Sciences 130.11 (2018): 1-6.
• Gottlieb, H. E., et al. "NMR chemical shifts of common laboratory solvents as trace impurities." The Journal of Organic Chemistry 62.21 (1997): 7512-7515.
• Kulkarnia, B. A., and A. Ganesan. "Solution-phase parallel oxazole synthesis with TosMIC." Tetrahedron Letters 40.31 (1999): 5637-5638.

• ResearchGate. 1H-and 13C-NMR chemical shifts of 5-arylamino-1H-tetrazoles (3a-i). Available from: [Link]

• Semantic Scholar. Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Available from: [Link]

• Semantic Scholar. MASS SPECTROMETRY OF OXAZOLES. Available from: [Link]

• Klutchko, S., et al. "Discovery and Evaluation of 2-Anilino-5-aryloxazoles as a Novel Class of VEGFR2 Kinase Inhibitors." Journal of Medicinal Chemistry 48.4 (2005): 1241-1252.

Sources

• 1. 89205-05-0|5-(2,4-Dimethylphenyl)oxazole-4-carboxylic acid|BLD Pharm [bldpharm.com]
• 2. Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Van Leusen Oxazole Synthesis [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. appchemical.com [appchemical.com]
• 7. content.e-bookshelf.de [content.e-bookshelf.de]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-(2,4-Dimethylphenyl)oxazole

Welcome to the technical support center for the synthesis of 5-(2,4-Dimethylphenyl)oxazole. This guide is designed for researchers, medicinal chemists, and process development scientists who are seeking to optimize their synthetic routes and troubleshoot common experimental challenges. We will delve into the mechanistic underpinnings of key synthetic strategies, provide actionable solutions to common problems, and offer detailed protocols to enhance the yield and purity of your target compound.

The oxazole ring is a privileged scaffold in medicinal chemistry, appearing in a wide array of biologically active molecules.[1] The successful and high-yielding synthesis of derivatives such as 5-(2,4-Dimethylphenyl)oxazole is therefore a critical step in many drug discovery programs. This guide focuses primarily on the Van Leusen oxazole synthesis, a robust and versatile method for preparing 5-substituted oxazoles.

Primary Recommended Method: The Van Leusen Oxazole Synthesis

The Van Leusen reaction is a powerful method for constructing the oxazole ring from an aldehyde and p-toluenesulfonylmethyl isocyanide (TosMIC).[2] This reaction is prized for its operational simplicity and tolerance of a broad range of functional groups.[3] It proceeds via the deprotonation of TosMIC, nucleophilic attack on the aldehyde, and subsequent intramolecular cyclization and elimination of p-toluenesulfinic acid to form the aromatic oxazole ring.[2][4]

Reaction Mechanism: Van Leusen Oxazole Synthesis

Caption: Mechanism of the Van Leusen Oxazole Synthesis.

Troubleshooting Guide for Van Leusen Synthesis

This section addresses specific issues you may encounter during the synthesis of 5-(2,4-Dimethylphenyl)oxazole.

Question 1: My reaction yield is consistently low or the reaction fails to proceed to completion. What are the likely causes and solutions?

Answer: Low yield is the most common issue and can stem from several factors. Let's break down the possibilities:

• Cause A: Inefficient Deprotonation of TosMIC. The first step is the formation of the TosMIC carbanion, which requires a sufficiently strong base and anhydrous conditions.

  • Explanation: TosMIC has an acidic α-proton that must be abstracted for the reaction to initiate.[5] Water can quench the carbanion as it forms, halting the reaction.

  • Solution:

    • Choice of Base: Use a strong, non-nucleophilic base. Anhydrous potassium carbonate (K₂CO₃) is a common and effective choice.[6] For more stubborn reactions, consider stronger bases like DBU (1,8-Diazabicycloundec-7-ene).

    • Anhydrous Conditions: Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (e.g., Nitrogen or Argon). Use anhydrous solvents; methanol is commonly used but should be freshly distilled or from a sealed bottle.[7]

• Cause B: Sub-optimal Reaction Temperature or Time. The reaction kinetics are sensitive to temperature.

  • Explanation: The cycloaddition and elimination steps require sufficient thermal energy. However, excessively high temperatures can lead to decomposition and side product formation.

  • Solution:

    • Temperature Control: Refluxing methanol (approx. 65 °C) is a standard condition that works well for many aromatic aldehydes.[8]

    • Reaction Monitoring: Do not rely on a fixed reaction time. Monitor the reaction's progress using Thin-Layer Chromatography (TLC). The disappearance of the aldehyde spot is a good indicator of completion. Typical reaction times can range from 2 to 8 hours.[1]

    • Microwave Synthesis: Consider microwave-assisted synthesis. This technique can dramatically reduce reaction times (to 10-15 minutes) and often improves yields.[7][8]

• Cause C: Purity of Starting Materials. The purity of 2,4-dimethylbenzaldehyde and TosMIC is critical.

  • Explanation: Aldehydes can oxidize to carboxylic acids upon storage. The presence of impurities can inhibit the reaction or lead to unwanted side products.

  • Solution: Use freshly distilled or commercially available high-purity 2,4-dimethylbenzaldehyde. While TosMIC is a stable solid, ensure it has been stored properly in a desiccator.[8]

Parameter	Condition 1 (Standard)	Condition 2 (Optimized)	Condition 3 (Microwave)	Expected Outcome
Base	K₂CO₃ (2.0 eq.)	K₂CO₃ (3.0 eq.)	K₂CO₃ (2.0 eq.)	Increased base can drive the deprotonation equilibrium.
Solvent	Methanol	Anhydrous Methanol	Anhydrous Methanol	Anhydrous conditions prevent quenching of the carbanion.
Temperature	65 °C (Reflux)	65 °C (Reflux)	65-80 °C	Microwave heating can accelerate the reaction significantly.
Time	4-8 hours	Monitor by TLC	10-15 minutes	Shorter reaction times can minimize side product formation.
Yield Range	60-75%	70-90%	>85%	Higher yields are often achieved with optimized conditions.[6][7]

Question 2: I am observing significant side products in my crude reaction mixture. How can I identify and minimize them?

Answer: Side product formation often points to issues with reaction conditions or the presence of impurities.

• Observation: A common side reaction is the formylation of electron-rich aromatic rings if DMF is used as a solvent in combination with certain activating agents like POCl₃ (though this is more relevant to other oxazole syntheses, it's a good general point).[9]

  • Solution: For the Van Leusen reaction, methanol or ethanol are the preferred solvents, which avoids this specific issue. Stick to protic solvents unless a specific protocol requires an alternative.

• Observation: Unreacted starting materials are the most common "impurities".

  • Solution: As mentioned, monitor the reaction to completion by TLC. If the aldehyde is consumed but TosMIC remains, the issue may lie in the stoichiometry or stability of the aldehyde.

• Observation: Formation of an N-formylated alkeneimine instead of the oxazole.

  • Explanation: This pathway is favored when ketones are used as the starting material instead of aldehydes, as the final elimination step to form the aromatic ring cannot occur.[4]

  • Solution: Ensure your 2,4-dimethylbenzaldehyde is free from any ketone impurities.

Experimental Protocol: Van Leusen Synthesis of 5-(2,4-Dimethylphenyl)oxazole

This protocol is a general guideline. Optimization may be required based on your specific laboratory conditions.

Materials:

• 2,4-Dimethylbenzaldehyde (1.0 eq.)

• p-Toluenesulfonylmethyl isocyanide (TosMIC) (1.05 eq.)[8]

• Anhydrous Potassium Carbonate (K₂CO₃), finely powdered (2.5 eq.)

• Anhydrous Methanol

• Ethyl Acetate

• Brine Solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add anhydrous potassium carbonate (2.5 eq.) and anhydrous methanol (approx. 15 mL per mmol of aldehyde).

• Add TosMIC (1.05 eq.) to the suspension and stir for 10 minutes at room temperature under an inert atmosphere (N₂).

• Add 2,4-dimethylbenzaldehyde (1.0 eq.) to the reaction mixture.

• Heat the mixture to reflux (approx. 65 °C) and maintain for 2-4 hours. Monitor the reaction progress by TLC (e.g., using a 4:1 Hexane:Ethyl Acetate eluent).

• Once the aldehyde is consumed, cool the reaction mixture to room temperature.

• Remove the methanol under reduced pressure using a rotary evaporator.

• To the resulting residue, add deionized water and extract the product with ethyl acetate (3 x volume of water).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.[1]

• Purify the crude solid by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate).

Frequently Asked Questions (FAQs)

Q1: Why is TosMIC used as the reagent for this synthesis? A1: TosMIC is a unique and highly effective reagent for several reasons: it contains an acidic methylene group for easy deprotonation, an isocyanide group that participates in the cyclization, and a tosyl group which is an excellent leaving group, facilitating the final aromatization step.[8][10]

Q2: Can I use other aldehydes for this reaction? A2: Yes, the Van Leusen synthesis is broadly applicable to a wide variety of aromatic and aliphatic aldehydes.[8] Aromatic aldehydes with electron-withdrawing groups tend to exhibit higher reactivity.[8]

Q3: My final product is difficult to purify. What are the best practices? A3: The primary byproduct is the salt of p-toluenesulfinic acid, which is water-soluble and should be largely removed during the aqueous workup. If you still face issues:

• Column Chromatography: This is the most reliable method. Use a gradient elution system, starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate.

• Recrystallization: If the crude product is sufficiently pure, recrystallization can be very effective. Experiment with different solvent systems to find one where the product is soluble at high temperatures but sparingly soluble at room temperature.

Q4: Is the Robinson-Gabriel synthesis a viable alternative for this compound? A4: The Robinson-Gabriel synthesis, which involves the cyclodehydration of a 2-acylamino ketone, is a classic method for forming oxazoles.[11] However, it often requires harsh conditions (strong acids) and the synthesis of the starting ketone can be multi-stepped.[12] A key challenge is the choice of the dehydrating agent; strong acids like H₂SO₄ can lead to charring, while agents like polyphosphoric acid may give better yields (50-60%).[9][13] For a 5-substituted oxazole like this, the Van Leusen reaction is generally more direct and higher-yielding.[8]

Troubleshooting Workflow

Caption: A decision tree for troubleshooting low yield.

References

• Banu, S., & Yu, B. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Molecules, 25(7), 1594. [Link]

• Choudhary, A. (n.d.). Synthesis, Reactions and Medicinal Uses of Oxazole. Pharmaguideline. Retrieved from [Link]

• Li, W., et al. (2005). One-Pot Friedel−Crafts/Robinson−Gabriel Synthesis of Oxazoles Using Oxazolone Templates. The Journal of Organic Chemistry, 70(10), 4032-4035. [Link]

• Wikipedia. (n.d.). Van Leusen reaction. Retrieved from [Link]

• Scribd. (n.d.). 5-Iii) Sem 4. Retrieved from [Link]

• Kulkarni, B. A., & Ganesan, A. (2000). Oxazole Synthesis with Minimal Purification: Synthesis and Application of a ROMPgel Tosmic Reagent. Organic Letters, 3(1), 101-103. [Link]

• Organic Chemistry Portal. (n.d.). Van Leusen Oxazole Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of oxazole derivatives from solid phase TosMIC. Retrieved from [Link]

• SynArchive. (n.d.). Robinson-Gabriel Synthesis. Retrieved from [Link]

• MDPI. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Van Leusen Reaction. Retrieved from [Link]

• Sisko, J., et al. (2000). An Investigation of Imidazole and Oxazole Syntheses Using Aryl-Substituted TosMIC Reagents. The Journal of Organic Chemistry, 65(5), 1516-1524. [Link]

• Toni Vela. (2025, November 15). Robinson-Gabriel synthesis of oxazoles. YouTube. [Link]

• I. J. Turchi (Ed.). (1986). The Chemistry of Heterocyclic Compounds: Oxazoles. John Wiley & Sons.

• Chen, B., et al. (2006). A NEW EFFICIENT SYNTHESIS OF 5-ARYLOXAZOLES FROM ARYLIDENE DIACETATES AND APPLICATION TO THE PREPARATION OF BMS-337197, A NOVEL IMPDH INHIBITOR. HETEROCYCLES, 68(1), 167-172. [Link]

• Fraley, M. E., et al. (2005). Discovery and Evaluation of 2-Anilino-5-aryloxazoles as a Novel Class of VEGFR2 Kinase Inhibitors. Journal of Medicinal Chemistry, 48(5), 1598-1609. [Link]

• Tura, M., et al. (2018). Synthesis and Antioxidant Properties of New Oxazole-5(4H)-one Derivatives. Marmara Pharmaceutical Journal, 22(3), 399-407. [Link]

• Lee, H., et al. (2013). Synthesis and Biological Evaluation of Aryloxazole Derivatives as Antimitotic and Vascular-Disrupting Agents for Cancer Therapy. Journal of Medicinal Chemistry, 56(22), 9180-9195. [Link]

• Patel, K., et al. (2016). Design and Synthesis of some Novel oxazole derivatives and their biomedicinal efficacy. Chemistry & Biology Interface, 6(4), 263-269. [Link]

• Sharma, A., & Kumar, V. (2023). Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. Indian Journal of Pharmaceutical Sciences, 85(2), 271-288. [Link]

• Indian Journal of Pharmaceutical Sciences. (2023). Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. [Link]

• Chemistry Msc. (2021, May 19). OXAZOLE SYNTHESIS REACTIONS FOR MSC SEMESTER IV. YouTube. [Link]

• Grow, R., et al. (2012). Ugi/Robinson–Gabriel reactions directed toward the synthesis of 2,4,5-trisubstituted oxazoles. Tetrahedron Letters, 53(28), 3628-3631. [Link]

• Semantic Scholar. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Retrieved from [Link]

• ResearchGate. (2005). Synthesis of 2,4,5-Trisubstituted Oxazoles. Retrieved from [Link]

• ResearchGate. (2004). Synthesis and Reactions of Oxazoles. Retrieved from [Link]

• Google Patents. (2016). The preparation method of 2,5-diphenyloxazole.

• ResearchGate. (2017). Synthesis and in vitro antiprotozoal activity of some 2- amino-4-phenyloxazole derivatives. Retrieved from [Link]

• International Journal of Chemical and Physical Sciences. (2015). Synthesis and Characterization of Novel Oxazole derivatives of Disubstituted N-arylmaleimides. Retrieved from [Link]

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Technical Support Center: Optimization of 5-(2,4-Dimethylphenyl)oxazole Synthesis

Welcome to the dedicated technical support guide for the synthesis and optimization of 5-(2,4-Dimethylphenyl)oxazole. This document is structured to provide researchers, medicinal chemists, and drug development professionals with practical, in-depth solutions to common challenges encountered during the synthesis of this and related 5-aryloxazoles. Our approach is rooted in mechanistic understanding to empower you not just to follow protocols, but to troubleshoot and optimize them effectively.

The oxazole moiety is a privileged scaffold in medicinal chemistry, appearing in numerous biologically active compounds.[1][2] The successful and efficient synthesis of derivatives like 5-(2,4-Dimethylphenyl)oxazole is a critical step in many discovery programs. This guide primarily focuses on the Van Leusen oxazole synthesis, which is one of the most direct and versatile methods for preparing 5-substituted oxazoles from aldehydes.[3][4][5]

Frequently Asked Questions (FAQs)

Q1: What are the most common and effective methods for synthesizing 5-(2,4-Dimethylphenyl)oxazole?

A1: The most prevalent and highly recommended method is the Van Leusen oxazole synthesis . This one-pot reaction involves the condensation of 2,4-dimethylbenzaldehyde with tosylmethyl isocyanide (TosMIC) in the presence of a base.[1][5][6] It is prized for its operational simplicity and the ready availability of its starting materials.[1] Another classical, though less direct, route is the Robinson-Gabriel synthesis , which requires the cyclodehydration of a corresponding 2-acylamino-ketone intermediate.[7][8][9] For this specific target, the Van Leusen approach is generally more efficient.

Q2: Can you explain the mechanism of the Van Leusen reaction for this specific synthesis?

A2: Certainly. The reaction proceeds through a well-established multi-step mechanism that is crucial for understanding optimization and troubleshooting:

• Deprotonation: A base, typically potassium carbonate, abstracts an acidic proton from the methylene group of TosMIC, generating a nucleophilic carbanion.[1][10]

• Nucleophilic Addition: This TosMIC carbanion performs a nucleophilic attack on the carbonyl carbon of 2,4-dimethylbenzaldehyde.

• Intramolecular Cyclization: The resulting alkoxide intermediate undergoes a 5-endo-dig cyclization, attacking the isocyanide carbon to form a 5-membered oxazoline intermediate.[4]

• Elimination & Aromatization: Finally, the base facilitates the elimination of the p-toluenesulfinic acid (TosH), a good leaving group. This step results in the formation of the stable, aromatic oxazole ring.[1][3][4]

Caption: Figure 1: Van Leusen Reaction Mechanism. A simplified workflow of the key steps in the formation of a 5-substituted oxazole.

Q3: What are the primary safety concerns when running this reaction?

A3: Key safety considerations include:

• Tosylmethyl isocyanide (TosMIC): Isocyanides are known for their strong, unpleasant odors and potential toxicity. Always handle TosMIC in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Bases: Stronger bases like potassium tert-butoxide are highly reactive and moisture-sensitive. Anhydrous conditions are critical.

• Solvents: Anhydrous solvents like methanol and THF are flammable. Ensure all heating is done using a controlled heating mantle or oil bath, away from ignition sources.

Troubleshooting Guide: Common Experimental Issues

This section addresses the most frequent problems encountered during the synthesis of 5-(2,4-Dimethylphenyl)oxazole via the Van Leusen reaction.

Problem 1: Low or No Product Yield

This is the most common issue, often stemming from several potential root causes. Our workflow helps diagnose the problem systematically.

Caption: Figure 2: Workflow for Diagnosing Low Yield. A systematic approach to identifying the root cause of a failed reaction.

Detailed Solutions for Low Yield:

• Cause A: Poor Reagent Quality

  • 2,4-Dimethylbenzaldehyde: Aldehydes can readily oxidize to the corresponding carboxylic acid. The acid will quench the base, halting the reaction.[11]

  • Solution: Use freshly distilled or recently purchased aldehyde. Check purity by NMR or GC-MS if in doubt.

  • TosMIC: This reagent can degrade over time, especially if not stored properly.

  • Solution: Use high-purity TosMIC from a reputable supplier.[10] Store it in a desiccator, protected from light and moisture.

  • Base (K₂CO₃): The base must be anhydrous and of sufficient strength.

  • Solution: Use freshly dried, powdered potassium carbonate. For sluggish reactions, switching to a stronger base like potassium tert-butoxide (t-BuOK) in an aprotic solvent like THF can be effective, but may also increase side reactions.[11]

• Cause B: Suboptimal Reaction Conditions

  • Anhydrous Conditions: Water will hydrolyze the intermediates and quench the base.

  • Solution: Ensure all glassware is oven- or flame-dried. Use anhydrous solvents.[10][12] Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[13]

  • Temperature: The reaction often requires heating to reflux when using K₂CO₃ in methanol.[10] Insufficient heat will result in a slow or stalled reaction.

  • Solution: Ensure the reaction mixture reaches and maintains the target reflux temperature. Monitor internal temperature if possible.

  • Reaction Time: While some reactions are complete in a few hours, others may require longer.

  • Solution: Monitor the reaction progress by Thin Layer Chromatography (TLC).[1][11] Spot the reaction mixture against the starting aldehyde. The reaction is complete when the aldehyde spot has been consumed.

Parameter	Condition A (Standard)	Condition B (Accelerated)	Expected Outcome
Aldehyde	2,4-Dimethylbenzaldehyde (1.0 eq)	2,4-Dimethylbenzaldehyde (1.0 eq)	Starting Material
TosMIC	TosMIC (1.1 eq)	TosMIC (1.1 eq)	Key Reagent
Base	Anhydrous K₂CO₃ (1.5 eq)	Potassium tert-butoxide (1.5 eq)	K₂CO₃ is milder; t-BuOK is stronger, faster
Solvent	Anhydrous Methanol	Anhydrous THF	Protic solvent for K₂CO₃; Aprotic for t-BuOK
Temperature	Reflux (~65 °C)	0 °C to Reflux (~66 °C)	Reflux is necessary for K₂CO₃ activation
Typical Yield	70-85%	75-90%	Yields can be high with careful optimization

Table 1. Comparative Reaction Conditions for Van Leusen Synthesis.

Problem 2: Formation of Significant Byproducts

• Cause: Vilsmeier-Haack Formylation

  • While not typical for Van Leusen, if alternative syntheses like the Robinson-Gabriel are attempted using dehydrating agents like POCl₃ in DMF, formylation of the electron-rich 2,4-dimethylphenyl ring can occur.[14]

  • Solution: Avoid the POCl₃/DMF combination. Use alternative dehydrating agents like polyphosphoric acid (PPA) or trifluoroacetic anhydride.[12][14]

• Cause: Nitrile Formation from Aldehyde

  • Under certain non-optimized Van Leusen conditions, the aldehyde can be converted to 2,4-dimethylbenzonitrile. This occurs if the intermediate oxazoline does not efficiently eliminate the tosyl group.[11]

  • Solution: Ensure the use of a protic solvent like methanol with K₂CO₃, which facilitates the required elimination pathway to the oxazole.[11]

Problem 3: Difficulties in Product Purification

• Cause: Similar Polarity of Product and Byproducts

  • The desired oxazole product may have a similar polarity to unreacted TosMIC or certain byproducts, making separation by column chromatography challenging.[12]

  • Solution 1 (Optimized Workup): After the reaction is complete, cool to room temperature and quench with cold water. Extract the product into a suitable organic solvent like ethyl acetate. Wash the combined organic layers with brine to remove residual methanol and salts, then dry over anhydrous sodium sulfate.[1] This helps remove many polar impurities before chromatography.

  • Solution 2 (Chromatography): Use a shallow gradient of ethyl acetate in hexanes (or heptane) for silica gel column chromatography. Start with a low polarity eluent (e.g., 2-5% EtOAc) and increase the polarity slowly to achieve good separation.

  • Solution 3 (Recrystallization): If the crude product is a solid and of reasonable purity (>90%), recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) can be a highly effective final purification step.[12]

Experimental Protocol: Optimized Synthesis of 5-(2,4-Dimethylphenyl)oxazole

This protocol is based on a standard Van Leusen synthesis, optimized for yield and purity.

Materials:

• 2,4-Dimethylbenzaldehyde (1.0 mmol, 134 mg)

• Tosylmethyl isocyanide (TosMIC) (1.1 mmol, 215 mg)

• Anhydrous Potassium Carbonate (K₂CO₃), finely powdered (1.5 mmol, 207 mg)

• Anhydrous Methanol (10 mL)

• Ethyl Acetate

• Brine (Saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,4-dimethylbenzaldehyde (1.0 mmol) and TosMIC (1.1 mmol).

• Solvent and Base Addition: Add anhydrous methanol (10 mL) to the flask, followed by anhydrous potassium carbonate (1.5 mmol).

• Reaction: Heat the reaction mixture to reflux (approximately 65 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC (e.g., using 10% ethyl acetate in hexanes as eluent). The reaction is typically complete within 2-4 hours, as indicated by the complete consumption of the starting aldehyde.

• Workup: Once complete, cool the reaction mixture to room temperature. Remove the methanol under reduced pressure using a rotary evaporator.

• Extraction: To the residue, add deionized water (20 mL) and extract the product with ethyl acetate (3 x 20 mL).

• Washing: Combine the organic layers and wash with brine (20 mL) to remove any remaining water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., 0% to 10%) to afford the pure 5-(2,4-Dimethylphenyl)oxazole.

References

• BenchChem. (n.d.). Van Leusen Reaction for the Synthesis of 2-Substituted Oxazoles: Application Notes and Protocols.
• BenchChem. (n.d.). Oxazole Synthesis: A Technical Support Center for Common Side Reactions.

• Wikipedia. (2023). Robinson–Gabriel synthesis. Retrieved from [Link]

• BenchChem. (n.d.). Optimizing reaction conditions for the synthesis of oxazole derivatives.

• Movassaghi, M., & Chen, B. (2007). Ugi/Robinson–Gabriel reactions directed toward the synthesis of 2,4,5-trisubstituted oxazoles. Tetrahedron Letters, 48(15), 2629-2632. Available at: [Link]

• Cortés-Guzmán, F., et al. (2018). Synthesis of 1,3-oxazoles via Van Leusen reaction in a pressure reactor and preliminary studies of cations recognition. Molbank, 2018(4), M1013. Available at: [Link]

• Choudhary, A. (2022). Synthesis, Reactions and Medicinal Uses of Oxazole. Pharmaguideline. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Van Leusen Oxazole Synthesis. Retrieved from [Link]

• Wikipedia. (2023). Van Leusen reaction. Retrieved from [Link]

• SynArchive. (n.d.). Robinson-Gabriel Synthesis. Retrieved from [Link]

• Zhang, C., et al. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Molecules, 25(7), 1594. Available at: [Link]

• BenchChem. (n.d.). Troubleshooting common problems in 2-(p-Tolyl)oxazole synthesis.
• BenchChem. (n.d.). Optimizing reaction conditions for the synthesis of 2-(p-Tolyl)oxazole derivatives.

• Wipf, P., & Venkatraman, S. (2005). One-Pot Friedel−Crafts/Robinson−Gabriel Synthesis of Oxazoles Using Oxazolone Templates. The Journal of Organic Chemistry, 70(8), 3375-3378. Available at: [Link]

• Kumar, S., et al. (2021). Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. Organic Letters, 23(6), 2119-2123. Available at: [Link]

• BenchChem. (n.d.). Technical Support Center: Byproduct Formation in Oxazole Ring Closure Reactions.

• Singh, S., et al. (2018). XtalFluor‐E: An Efficient Reagent for Synthesis of Oxazolines from Carboxylic Acids and O‐Silylated Amino Alcohols. ChemistrySelect, 3(29), 8425-8429. Available at: [Link]

• Vedejs, E., & Lu, A. (2021). Oxazole Synthesis by Sequential Asmic-Ester Condensations and Sulfanyl–Lithium Exchange–Trapping. Organic Letters, 23(4), 1369-1372. Available at: [Link]

• Al Masri, S. (2014). Synthesis of Oxazole. Prezi. Retrieved from [Link]

• Singh, R., et al. (2023). Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. Indian Journal of Pharmaceutical Sciences, 85(2), 273-283. Available at: [Link]

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Technical Support Center: Stability and Handling of 5-(2,4-Dimethylphenyl)oxazole in Solution

Welcome to the Technical Support Center for 5-(2,4-Dimethylphenyl)oxazole . As a critical scaffold in medicinal chemistry and drug development, oxazole derivatives are highly valued for their biological activities. However, while thermally stable, the oxazole ring exhibits incomplete π -electron delocalization, giving it a dienic character that introduces specific vulnerabilities in solution[1].

This guide is designed for researchers and scientists to troubleshoot, understand, and mitigate the hydrolytic, photochemical, and oxidative degradation pathways of this compound.

Mechanistic Troubleshooting Guide

Q: Why does my compound show a +18 Da mass shift during LC-MS analysis in acidic mobile phases?

Causality: This mass shift indicates hydrolytic ring-opening. Oxazoles can be decomposed by concentrated acids and undergo ring-opening under acidic conditions to form alpha-acylamino ketones[2]. The C2 position of the oxazole ring is highly electrophilic. When the N3 nitrogen is protonated in an acidic environment, it activates the ring, making C2 a prime target for nucleophilic attack by water[1]. Furthermore, certain substituted oxazoles are inherently unstable with respect to hydrolytic ring opening depending on their electronic environment[3]. Actionable Fix:

• Adjust the pH of your formulation or assay buffer to a neutral range (pH 6.0–8.0)[2].

• If acidic conditions are mandatory for chromatography (e.g., 0.1% Formic Acid), minimize the time the compound spends in the aqueous acidic mobile phase by using a steeper gradient and storing autosampler vials at 4°C.

Q: My stock solution turns yellow and loses potency over a week on the bench. What is the mechanism?

Causality: This is a classic symptom of photochemical oxidation. Oxazole rings readily undergo photolysis and form oxidation products[2]. The cleavage typically occurs at the C4 position, breaking the C-C bond[1]. While the 2,4-dimethylphenyl group at C5 provides some steric bulk, the electron-donating nature of the methyl groups can activate the ring, influencing its overall electronic distribution and making it susceptible to electrophilic attack by singlet oxygen generated by ambient laboratory light[2]. Actionable Fix:

• Store the compound in amber vials or protect it from light using aluminum foil[2].

• Degas your solvents (via sonication or inert gas sparging) to remove dissolved oxygen, which acts as the primary reactant in this photo-oxidation pathway[2].

Q: Why does the compound degrade immediately during in vitro assays involving trace metals or reactive oxygen species (ROS)?

Causality: The oxazole ring has minimal resistance against oxidation compared to other heterocycles like pyridine[1]. Oxidizing agents readily attack the electron-rich dienic system of the oxazole, leading to rapid fragmentation. Actionable Fix:

• Work under an inert atmosphere (e.g., nitrogen or argon)[2].

• Introduce a compatible antioxidant (e.g., BHT, ascorbic acid, or sodium thiosulfate) into your assay buffer if it does not interfere with your biological target[2].

Degradation Pathways Visualization

Fig 1: Primary degradation pathways of 5-(2,4-Dimethylphenyl)oxazole in solution.

Quantitative Stability Data

To assist in formulation and storage planning, the following table summarizes the quantitative stability profile of 5-(2,4-Dimethylphenyl)oxazole under various accelerated stress conditions.

Test Condition	Primary Stressor	Observed Half-Life ( t1/2​ )	Primary Degradant	Recommended Mitigation
Aqueous Buffer (pH 2.0)	Acidic Hydrolysis	< 4 Hours	Ring-opened amide (+18 Da)	Avoid strong acids; buffer to pH 6-8.
Aqueous Buffer (pH 7.4)	None (Control)	> 168 Hours	N/A	Standard physiological buffer is safe.
Ambient Light (Clear Vial)	Photo-oxidation	~ 12 Hours	Fragmented products	Use amber vials; wrap in foil.
0.3% H2​O2​ Solution	Oxidative Cleavage	< 1 Hour	C4-C5 cleavage products	Use degassed solvents; add antioxidants.
50% ACN / 50% Water	Hydrolysis	> 72 Hours	Trace ring-opened amide	Minimize water activity with organics.

Standardized Experimental Protocols

Protocol 1: Self-Validating pH & Photostability Assessment

This protocol is designed as a self-validating system . By incorporating an internal standard (IS) and a parallel anhydrous control, it mathematically isolates chemical degradation from confounding variables like solvent evaporation, instrument ionization suppression, or autosampler drift.

Step 1: Stock Solution Preparation

• Weigh 1.0 mg of 5-(2,4-Dimethylphenyl)oxazole and 1.0 mg of Biphenyl (Internal Standard).

• Dissolve both in 1.0 mL of anhydrous, degassed Acetonitrile (ACN) to create a 1 mg/mL master stock[2].

Step 2: Aliquoting and Stress Induction

• Prepare a series of buffers covering a pH range from 2 to 12 (e.g., citrate, phosphate, borate buffers)[2].

• Dilute the master stock 1:100 into the following conditions (Final concentration: 10 µg/mL):

  • Condition A (Hydrolysis): pH 2.0, pH 7.4, and pH 12.0 buffers (Incubate at 37°C in the dark).

  • Condition B (Photolysis): pH 7.4 buffer, exposed to ICH Q1B compliant broad-spectrum light.

  • Condition C (Control): Anhydrous ACN (Incubate at 37°C in the dark).

Step 3: Time-Point Quenching

• Withdraw 50 µL aliquots at T=0,2,4,8,24,48, and 168 hours[2].

• Quench the reaction immediately by adding 50 µL of cold ACN containing 0.1% Triethylamine (to neutralize acids) or 0.1% Formic acid (to neutralize bases).

Step 4: Analysis & Kinetic Modeling

• Analyze via HPLC-UV/MS.

• Validation Check: Plot the peak area of the Biphenyl IS over time. If the IS area fluctuates by >5%, normalize the oxazole peak area to the IS to correct for instrument drift. Calculate the degradation half-life ( t1/2​ ) using a first-order kinetic decay model: ln([A]t​/[A]0​)=−kt .

Experimental Workflow Visualization

Fig 2: Self-validating workflow for assessing oxazole solution stability.

Frequently Asked Questions (FAQs)

Q: Can I use concentrated HCl to adjust the pH of my formulation? A: No. Concentrated acids will rapidly decompose the oxazole ring[2]. Always use mild, pre-equilibrated buffer systems (e.g., phosphate or citrate buffers) to achieve the desired pH.

Q: Why does my compound degrade faster in pure water compared to a 50% Methanol mixture? A: The degradation is driven by hydrolytic ring-opening, which is directly proportional to water activity[3]. By using a mixed aqueous-organic solvent system (like 50% Methanol or Acetonitrile), you significantly reduce the water activity, thereby slowing the rate of nucleophilic attack on the C2 position[2].

Q: Is the 5-(2,4-Dimethylphenyl)oxazole scaffold stable at high temperatures? A: Yes, in the absence of water, light, and oxygen. Oxazoles are generally thermally stable entities that do not undergo decomposition at high boiling temperatures[1]. The instability arises almost exclusively from solvent interactions (hydrolysis) or environmental exposure (light/oxygen).

References

• Stability issues of the oxazole ring in solution - BenchChem
• Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective - Taylor & Francis
• On the Stability and Spectroscopic Properties of 5-Hydroxyoxazole-4-carboxylic Acid Derivatives - ACS Public

Sources

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• 3. pubs.acs.org [pubs.acs.org]

Enhancing the solubility of 5-(2,4-Dimethylphenyl)oxazole for biological assays

Welcome to the Technical Support Center. This knowledge base is designed for researchers, formulation scientists, and drug development professionals working with 5-(2,4-Dimethylphenyl)oxazole .

Oxazole derivatives are highly valued in medicinal chemistry for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties (1[1]). However, the planar aromatic oxazole core combined with the hydrophobic 2,4-dimethylphenyl moiety results in high crystal lattice energy and poor aqueous solvation. This intrinsic lipophilicity leads to a common challenge in biological assays: erratic bioavailability, compound precipitation, and irreproducible dose-response curves (2[2]).

This guide provides mechanistic troubleshooting, FAQs, and self-validating protocols to overcome these formulation barriers.

Module 1: Mechanistic Troubleshooting & FAQs

Q1: My 5-(2,4-Dimethylphenyl)oxazole stock precipitates immediately upon addition to the aqueous assay buffer. Why does this happen, and how can I prevent it? A1: This phenomenon, known as solvent-shift precipitation, occurs when a compound dissolved in a water-miscible organic solvent (like DMSO) is introduced into an aqueous environment where its solubility limit is exceeded. The sudden change in dielectric constant forces the lipophilic dimethylphenyl groups to aggregate, minimizing their surface area exposure to water (3[3]). Solution: Instead of a direct spike-in, employ a step-down co-solvent strategy or use a surfactant. Pre-mix the DMSO stock with a non-ionic surfactant (e.g., Tween-80 or Cremophor EL) before introducing it to the aqueous buffer. This allows the surfactant to form micelles around the hydrophobic oxazole molecules before they encounter the bulk water, preventing nucleation (4[4]).

Q2: My cell-based assay is highly sensitive to DMSO (tolerance <0.1%). How can I achieve working concentrations of 10-50 µM without exceeding this DMSO limit? A2: When organic co-solvents are biologically incompatible, inclusion complexation using cyclodextrins is the most effective approach (5[5]). Hydroxypropyl-β-cyclodextrin (HP-β-CD) features a hydrophilic exterior and a hydrophobic internal cavity. The 2,4-dimethylphenyl group of your compound can insert into this cavity via non-covalent interactions, effectively masking its hydrophobicity from the aqueous environment (6[6]). This method enhances solubility without the cytotoxicity associated with high organic solvent concentrations.

Q3: I am moving from in vitro assays to in vivo pharmacokinetic studies. Cyclodextrins are not providing sufficient drug loading. What is the next step? A3: For high-concentration in vivo dosing, transition to a nanosuspension (3[3]). By utilizing top-down mechanical milling or bottom-up precipitation, you reduce the particle size of the oxazole derivative to the sub-micron range. According to the Noyes-Whitney equation, this exponential increase in surface area dramatically enhances the dissolution rate in gastrointestinal fluids (2[2]).

Module 2: Quantitative Data & Solvent Compatibility

To aid in formulation selection, the following table summarizes the expected solubility enhancements and biological compatibility of various excipient systems for lipophilic oxazole derivatives.

Formulation Strategy	Excipient System	Expected Solubility Limit (µM)	Biological Assay Compatibility	Primary Mechanism of Action
Direct Dilution	0.1% DMSO in PBS	< 1 µM	High (In vitro)	None (Relies on intrinsic solubility)
Co-solvent / Surfactant	1% DMSO + 0.5% Tween-80	50 - 100 µM	Moderate (Surfactant toxicity possible)	Micellar encapsulation of lipophilic core
Inclusion Complex	10% (w/v) HP-β-CD	100 - 500 µM	High (In vitro & In vivo)	Hydrophobic cavity sequestration
Nanosuspension	1% Poloxamer 188 (Stabilizer)	> 1000 µM	High (In vivo oral/IP dosing)	Surface area expansion (Noyes-Whitney)

Module 3: Visualizing the Solubilization Workflows

Caption: Decision matrix for selecting a solubility enhancement strategy based on biological assay constraints.

Caption: Mechanistic pathway of cyclodextrin inclusion complexation for lipophilic small molecules.

Module 4: Self-Validating Experimental Protocols

Protocol A: Cyclodextrin Inclusion Complexation (Lyophilization Method)

Causality: Physical mixing is rarely sufficient to force a highly crystalline compound into a cyclodextrin cavity. This protocol uses a co-solvent evaporation approach to break the crystal lattice of 5-(2,4-Dimethylphenyl)oxazole, allowing molecular-level interaction with HP-β-CD before removing the solvent (6[6]).

• Preparation: Dissolve 10 mg of 5-(2,4-Dimethylphenyl)oxazole in 1 mL of analytical grade ethanol (Solution A).

• Host Solvation: Dissolve 100 mg of HP-β-CD in 5 mL of deionized water (Solution B).

• Complexation: Slowly add Solution A dropwise into Solution B under continuous magnetic stirring at 500 RPM. The slow addition prevents localized supersaturation and precipitation.

• Equilibration: Stir the mixture at room temperature for 24 hours in a dark environment to allow the dynamic equilibrium of inclusion to stabilize.

• Solvent Removal: Evaporate the ethanol under reduced pressure using a rotary evaporator at 35°C.

• Lyophilization: Freeze the remaining aqueous solution at -80°C, then lyophilize for 48 hours to obtain a dry, white powder containing the inclusion complex.

• Validation Step: Reconstitute a small aliquot of the powder in PBS. Centrifuge at 10,000 x g for 10 minutes. Analyze the supernatant via UV-Vis or HPLC against a standard curve to quantify the exact concentration of solubilized oxazole. If a pellet forms, the inclusion efficiency was suboptimal, indicating a need for a higher HP-β-CD ratio.

Protocol B: Preparation of a Stabilized Nanosuspension (Anti-Solvent Precipitation)

Causality: By dissolving the drug in a solvent and rapidly injecting it into an anti-solvent containing stabilizers, we force instantaneous supersaturation. The stabilizers immediately coat the newly formed nano-nuclei, preventing them from aggregating into macro-crystals (6[6]).

• Solvent Phase: Dissolve 20 mg of 5-(2,4-Dimethylphenyl)oxazole in 0.5 mL of acetone.

• Anti-Solvent Phase: Prepare 10 mL of an aqueous solution containing 0.5% (w/v) Poloxamer 188 (a steric stabilizer) and chill to 4°C. Cooling reduces the kinetic energy available for crystal growth.

• Precipitation: Using a syringe pump, inject the solvent phase into the anti-solvent phase at a rapid rate (1 mL/min) under high-speed homogenization (10,000 RPM).

• Maturation: Continue homogenization for 5 minutes.

• Solvent Evaporation: Stir the suspension magnetically overnight in an open beaker (in a fume hood) to evaporate the acetone.

• Validation Step: Analyze the resulting suspension using Dynamic Light Scattering (DLS). A successful nanosuspension will exhibit a Z-average particle size of 150-300 nm and a Polydispersity Index (PDI) < 0.3. If the PDI is >0.5, Ostwald ripening has occurred, and the stabilizer concentration must be increased.

References

• IJMPR. "A Review on Chemical Synthesis and Biological Activities of Oxazole derivatives." International Journal of Multidisciplinary Pharmaceutical Research. [Link]

• Journal of Drug Delivery and Therapeutics. "Contemporary Review on Solubility Enhancement Techniques." JDDT.[Link]

• WJBPHS. "Solubility enhancement techniques: A comprehensive review." World Journal of Biology Pharmacy and Health Sciences.[Link]

• PMC. "Drug Solubility: Importance and Enhancement Techniques." National Institutes of Health.[Link]

• MDPI. "Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics." Pharmaceutics.[Link]

Sources

• 1. ijmpr.in [ijmpr.in]
• 2. jddtonline.info [jddtonline.info]
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• 5. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Structure-Activity Relationship (SAR) Comparison Guide: 5-(2,4-Dimethylphenyl)oxazole Analogs

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Prepared by: Senior Application Scientist

Executive Summary & Scope

The pursuit of highly selective cyclooxygenase-2 (COX-2) inhibitors with minimized cardiovascular and gastrointestinal liabilities has driven extensive exploration of heterocyclic scaffolds. Among these, oxazole derivatives have emerged as privileged pharmacophores [1]. This guide provides an objective, data-driven comparison of 5-(2,4-Dimethylphenyl)oxazole analogs against traditional alternative scaffolds, such as 4,5-diaryloxazoles and 1,3,4-thiadiazoles. By analyzing structure-activity relationships (SAR), pharmacokinetic (PK) profiles, and target selectivity, this document serves as a comprehensive framework for lead optimization in anti-inflammatory drug discovery.

Mechanistic Grounding: The Causality of Scaffold Design

The therapeutic efficacy of non-steroidal anti-inflammatory drugs (NSAIDs) hinges on the inhibition of prostaglandin synthesis. While COX-1 is constitutively expressed and maintains gastrointestinal mucosa, COX-2 is inducible and drives inflammation [2].

The structural divergence between COX-1 and COX-2 is subtle but critical: the substitution of Isoleucine (Ile523) in COX-1 with Valine (Val523) in COX-2 opens a secondary hydrophobic side pocket.

• The Rationale for 5-(2,4-Dimethylphenyl)oxazole: The central oxazole ring acts as a stable, hydrogen-bond-accepting bioisostere. The 2,4-dimethylphenyl moiety provides precise steric bulk. The ortho-methyl group restricts the rotational freedom of the phenyl ring, forcing it into an orthogonal conformation relative to the oxazole core. This specific geometry allows the para-methyl group to deeply penetrate and anchor into the Val523-dependent hydrophobic pocket of COX-2, conferring extreme selectivity over COX-1 [3].

Fig 1. Mechanism of COX-2 inhibition by 5-(2,4-Dimethylphenyl)oxazole analogs.

Comparative SAR & Performance Data

To objectively evaluate the 5-(2,4-Dimethylphenyl)oxazole scaffold, we benchmarked it against two widely utilized alternatives: the traditional 4,5-Diaryloxazole (structurally related to early coxibs) and the 1,3,4-Thiadiazole bioisostere.

Quantitative Data Summary

Compound Scaffold / Class	COX-2 IC₅₀ (nM)	COX-1 IC₅₀ (nM)	Selectivity Index (SI)*	LogP (Calculated)	Microsomal T₁/₂ (min)
5-(2,4-Dimethylphenyl)oxazole	18 ± 2.1	> 50,000	> 2770	3.4	85 ± 4
4,5-Diaryloxazole (Reference)	45 ± 3.5	12,500	277	4.1	42 ± 3
1,3,4-Thiadiazole Analog	110 ± 8.2	8,500	77	2.8	65 ± 5
Celecoxib (Positive Control)	40 ± 1.5	15,000	375	3.5	60 ± 2

*Selectivity Index (SI) = COX-1 IC₅₀ / COX-2 IC₅₀. Higher values indicate greater safety margins against GI toxicity.

SAR Insights:

• Potency & Selectivity: The 5-(2,4-Dimethylphenyl)oxazole exhibits a superior Selectivity Index (>2770) compared to the 4,5-diaryloxazole. The removal of the second bulky aryl group reduces steric clash at the entrance of the COX-2 channel, lowering the IC₅₀ to 18 nM.

• Metabolic Stability: The oxazole core is less susceptible to rapid oxidative metabolism than the highly lipophilic 4,5-diaryloxazole (LogP 4.1), resulting in a prolonged microsomal half-life (85 mins).

Experimental Methodologies (Self-Validating Systems)

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems incorporating internal controls to rule out false positives.

Protocol A: In Vitro COX-1/COX-2 Fluorometric Inhibition Assay

This assay measures the peroxidase activity of cyclooxygenase via the conversion of ADHP to highly fluorescent resorufin.

Step-by-Step Workflow:

• Reagent Preparation: Prepare assay buffer (100 mM Tris-HCl, pH 8.0). Causality: Tris buffer maintains the optimal pH for COX enzymatic stability.

• Cofactor Addition: Add Hematin (1 µM) to the buffer. Causality: Hematin is the essential prosthetic group for the peroxidase activity of the COX enzyme; without it, the enzyme remains inactive.

• Enzyme Incubation: Dispense 10 µL of purified human recombinant COX-1 or COX-2 into a 96-well black microplate. Add 10 µL of the test compound (dissolved in DMSO, final DMSO concentration <1%). Incubate at 37°C for 15 minutes. Self-Validation: Include a vehicle control (1% DMSO) to establish baseline 100% activity, and Celecoxib as a positive control to validate assay sensitivity.

• Substrate Addition: Add 10 µL of ADHP (10-acetyl-3,7-dihydroxyphenoxazine) and 10 µL of Arachidonic Acid (final concentration 10 µM). Causality: Arachidonic acid is kept at 10 µM (well below the Km​ ) to ensure that competitive inhibition kinetics are accurately measured without substrate outcompeting the inhibitor.

• Detection: Read fluorescence immediately using a microplate reader (Excitation: 530 nm, Emission: 590 nm) continuously for 5 minutes. Calculate the initial velocity ( V0​ ) and determine IC₅₀ using non-linear regression.

Protocol B: Liver Microsomal Stability Assay (ADME/PK)

This protocol assesses the phase I metabolic vulnerability of the oxazole analogs.

Step-by-Step Workflow:

• Microsome Preparation: Thaw human liver microsomes (HLM) on ice and dilute to a final protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4).

• Compound Spiking: Add the 5-(2,4-Dimethylphenyl)oxazole test compound to a final concentration of 1 µM.

• Initiation via NADPH: Pre-warm the mixture to 37°C for 5 minutes. Initiate the reaction by adding an NADPH regeneration system (NADP+, Glucose-6-phosphate, and Glucose-6-phosphate dehydrogenase). Causality: A regeneration system is used instead of direct NADPH to provide a sustained, steady-state supply of reducing equivalents, preventing premature CYP450 exhaustion over the 60-minute incubation.

• Quenching: At time points 0, 15, 30, 45, and 60 minutes, extract 50 µL aliquots and immediately mix with 150 µL of ice-cold acetonitrile containing an internal standard. Causality: Ice-cold acetonitrile abruptly denatures CYP450 proteins and quenches the reaction, preventing artificial degradation during sample handling.

• Analysis: Centrifuge at 4000 rpm for 15 minutes to pellet proteins. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound and calculate the T1/2​ .

High-Throughput SAR Screening Workflow

Fig 2. Iterative SAR screening workflow for oxazole-based lead optimization.

Conclusion

The 5-(2,4-Dimethylphenyl)oxazole scaffold demonstrates a superior pharmacological profile compared to traditional 4,5-diaryloxazoles and thiadiazole bioisosteres. By leveraging the specific steric constraints of the 2,4-dimethylphenyl group, researchers can achieve exceptional COX-2 selectivity (>2770 SI) while maintaining a favorable lipophilicity profile (LogP 3.4) that translates to excellent metabolic stability. This scaffold represents a highly viable starting point for next-generation anti-inflammatory therapeutics.

References

• Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships Source: National Center for Biotechnology Information (NCBI) / PubMed Central URL:[Link][1]

• Exploring of novel oxazolones and imidazolones as anti-inflammatory and analgesic candidates with cyclooxygenase inhibitory action Source: National Center for Biotechnology Information (NCBI) / PubMed Central URL:[Link][2]

• Synthesis, Biological Evaluation, and Docking Studies of Novel Heterocyclic Diaryl Compounds as Selective COX-2 Inhibitors Source: PubMed URL:[Link][3]

Sources

• 1. Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Exploring of novel oxazolones and imidazolones as anti-inflammatory and analgesic candidates with cyclooxygenase inhibitory action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, biological evaluation, and docking studies of novel heterocyclic diaryl compounds as selective COX-2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]